Technical Documentation Center

3-Nitropyrazolo[1,5-a]pyrazin-4-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Nitropyrazolo[1,5-a]pyrazin-4-amine

Core Science & Biosynthesis

Foundational

Comprehensive Synthesis and Mechanistic Pathway of 3-Nitropyrazolo[1,5-a]pyrazin-4-amine

Executive Summary The pyrazolo[1,5- a ]pyrazine scaffold is a privileged, densely functionalized bicyclic pharmacophore highly valued in modern drug discovery for its bioisosteric relationship to purines and its ability...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The pyrazolo[1,5- a ]pyrazine scaffold is a privileged, densely functionalized bicyclic pharmacophore highly valued in modern drug discovery for its bioisosteric relationship to purines and its ability to modulate kinase activity[1][2]. Specifically, 3-Nitropyrazolo[1,5- a ]pyrazin-4-amine serves as an advanced building block, offering two orthogonal handles (a reducible nitro group and a primary amine) for further elaboration into complex tricyclic systems or targeted therapeutics.

This whitepaper details a robust, four-step, regiocontrolled synthetic pathway to 3-nitropyrazolo[1,5- a ]pyrazin-4-amine. As a Senior Application Scientist, I have designed this protocol not merely as a sequence of operations, but as a logically driven, self-validating system. Every reagent choice is dictated by the intrinsic electronic properties of the fused heterocyclic core, ensuring high fidelity, scalability, and mechanistic transparency.

Retrosynthetic Analysis & Strategic Design

The synthesis of 3-nitropyrazolo[1,5- a ]pyrazin-4-amine requires precise control over both ring construction and regioselective functionalization.

  • Core Assembly Strategy : Rather than attempting to build a pyrazole onto a pre-existing pyrazine—which often suffers from poor regioselectivity and low yields—we utilize a bottom-up approach starting from commercially available 1H-pyrazole-5-carboxylic acid. By appending an acetal-protected amine and triggering an acid-catalyzed cyclization, we construct the pyrazine ring with absolute regiocontrol [3][4].

  • Functionalization Logic : The intermediate pyrazolo[1,5- a ]pyrazin-4(5H)-one is converted to a highly electrophilic 4-chloro derivative. The bridgehead nitrogen (N1) withdraws electron density from the C4 position, perfectly priming it for Nucleophilic Aromatic Substitution (S N​ Ar) with ammonia [2].

  • Regioselective Nitration : In the final step, the fused system undergoes Electrophilic Aromatic Substitution (EAS). The pyrazole ring is the most electron-rich domain of the heterocycle. Specifically, the C3 position possesses the highest Highest Occupied Molecular Orbital (HOMO) coefficient. Conducting the nitration in strongly acidic media protonates the C4-amine, further deactivating the pyrazine ring and directing the nitronium ion exclusively to C3.

SynthesisWorkflow SM 1H-Pyrazole-5-carboxylic acid + 2,2-Dimethoxyethanamine Step1 Step 1: Amide Coupling & Cyclization (CDI, Dioxane, HCl) SM->Step1 Int1 Pyrazolo[1,5-a]pyrazin-4(5H)-one Step1->Int1 Step2 Step 2: Deoxychlorination (POCl3, Reflux) Int1->Step2 Int2 4-Chloropyrazolo[1,5-a]pyrazine Step2->Int2 Step3 Step 3: SNAr Amination (NH3/MeOH, 90°C) Int2->Step3 Int3 Pyrazolo[1,5-a]pyrazin-4-amine Step3->Int3 Step4 Step 4: Regioselective Nitration (HNO3, H2SO4, 0°C) Int3->Step4 Product 3-Nitropyrazolo[1,5-a]pyrazin-4-amine Step4->Product

Figure 1: Four-step synthetic workflow for 3-Nitropyrazolo[1,5-a]pyrazin-4-amine.

Step-by-Step Experimental Protocols (Self-Validating System)

The following methodologies are designed with built-in In-Process Controls (IPCs) to ensure each transformation is validated before progressing to the next stage.

Step 1: Assembly of Pyrazolo[1,5- a ]pyrazin-4(5H)-one

Causality: 1,1'-Carbonyldiimidazole (CDI) is selected over thionyl chloride to activate the carboxylic acid because it generates neutral imidazole and CO 2​ byproducts, avoiding premature, acid-catalyzed cleavage of the acetal during the coupling phase. Subsequent addition of HCl simultaneously deprotects the acetal to an aldehyde and drives the intramolecular condensation.

  • Coupling: Charge a dry, argon-flushed round-bottom flask with 1H-pyrazole-5-carboxylic acid (1.0 eq) and anhydrous 1,4-dioxane (0.2 M). Add CDI (1.2 eq) portion-wise at room temperature. Stir for 1 hour until CO 2​ evolution ceases.

  • Amidation: Add 2,2-dimethoxyethanamine (1.1 eq) dropwise. Stir for 2 hours. Validation: LC-MS must confirm the disappearance of the starting material and the presence of the intermediate amide ([M+H] + 200.1).

  • Cyclization: Add 4M HCl in dioxane (5.0 eq). Attach a reflux condenser and heat to 100 °C for 5 hours.

  • Workup: Cool to room temperature, concentrate under reduced pressure, neutralize with saturated aqueous NaHCO 3​ , and extract with EtOAc. Dry over Na 2​ SO 4​ and concentrate to yield the cyclized core.

Step 2: Deoxychlorination to 4-Chloropyrazolo[1,5- a ]pyrazine

Causality: Phosphorus oxychloride (POCl 3​ ) acts as both solvent and reagent, converting the tautomeric lactam into a highly reactive imoyl chloride. N,N-Dimethylaniline is added as a nucleophilic catalyst and proton scavenger to accelerate the chlorination and prevent degradation.

  • Reaction: Suspend the product from Step 1 in neat POCl 3​ (10.0 eq). Add N,N-dimethylaniline (0.5 eq).

  • Heating: Heat the mixture to reflux (105 °C) for 4 hours. Validation: Quench a 10 μ L aliquot in 1 mL of methanol; LC-MS should show the methyl ether derivative ([M+H] + 150.1), confirming complete consumption of the lactam.

  • Workup: Cool the mixture and carefully pour it dropwise over vigorously stirred crushed ice to hydrolyze excess POCl 3​ (Caution: Highly exothermic). Extract the aqueous layer with Dichloromethane (DCM). Wash the organic layer with brine, dry, and concentrate.

Step 3: S N​ Ar Amination

Causality: The C4-chloro substituent is highly activated by the adjacent bridgehead nitrogen. Heating with a vast excess of ammonia drives the S N​ Ar reaction to completion without the need for transition-metal catalysis.

  • Reaction: Dissolve the 4-chloropyrazolo[1,5- a ]pyrazine in 7M NH 3​ in Methanol (20.0 eq) within a heavy-walled pressure tube.

  • Heating: Seal the tube and heat to 90 °C for 12 hours.

  • Workup & Validation: Cool to room temperature, carefully vent the pressure, and evaporate the solvent. Triturate the crude solid with cold water to remove ammonium chloride salts. Validation: TLC (DCM:MeOH 9:1) stained with Ninhydrin will reveal a distinct purple spot, confirming the presence of the primary amine.

Step 4: Regioselective Nitration

Causality: The strongly acidic nitrating mixture protonates the C4-amine, rendering the pyrazine ring highly electron-deficient. This directs the electrophilic nitronium ion (NO 2+​ ) exclusively to the C3 position of the electron-rich pyrazole ring, which possesses the highest nucleophilicity [1].

  • Reaction: Dissolve the pyrazolo[1,5- a ]pyrazin-4-amine in concentrated H 2​ SO 4​ (0.1 M) and cool to 0 °C in an ice bath.

  • Nitration: Add fuming HNO 3​ (1.1 eq) dropwise over 15 minutes, maintaining the internal temperature below 5 °C. Stir at 0 °C for 1 hour, then allow to warm to room temperature for 1 hour.

  • Workup: Pour the reaction mixture over crushed ice. Slowly adjust the pH to 7.0 using aqueous NH 4​ OH, causing the target compound to precipitate. Filter, wash with cold water, and dry under high vacuum. Validation: 1 H NMR must show the complete disappearance of the characteristic C3-H singlet (typically ~8.0 ppm in the precursor).

NitrationMechanism Start Pyrazolo[1,5-a]pyrazin-4-amine (Electron-rich C3) Attack Electrophilic Attack at C3 (Highest HOMO coefficient) Start->Attack Nitronium Nitronium Ion (NO2+) Generation (HNO3/H2SO4) Nitronium->Attack Sigma Wheland Intermediate (Sigma Complex at C3) Attack->Sigma Deprotonation Deprotonation (Rearomatization) Sigma->Deprotonation End 3-Nitropyrazolo[1,5-a]pyrazin-4-amine Deprotonation->End

Figure 2: Electrophilic aromatic substitution mechanism highlighting C3 regioselectivity.

Quantitative Data & Yield Analysis

The table below summarizes the stoichiometric conditions, thermal parameters, and analytical validation metrics ensuring the self-validating nature of this synthetic route.

StepTransformationReagents & SolventsTemp / TimeYield (%)IPC / Validation Method
1 Amidation & CyclizationCDI, 2,2-dimethoxyethanamine, HCl/Dioxane100 °C / 5 h78%LC-MS: [M+H] + 136.1 (Product)
2 DeoxychlorinationPOCl 3​ , N,N-Dimethylaniline105 °C / 4 h85%LC-MS (MeOH Quench): [M+H] + 150.1
3 S N​ Ar Amination7M NH 3​ in MeOH90 °C / 12 h91%Ninhydrin Stain (Purple), 1 H NMR
4 Regioselective NitrationConc. H 2​ SO 4​ , Fuming HNO 3​ 0 °C to RT / 2 h72% 1 H NMR: Loss of C3-H proton signal
Overall Total Synthesis --~43% HRMS, 1 H/ 13 C NMR, HPLC (>98% purity)

References

  • Zaremba, O. V., et al. "Facile one-pot synthesis of the pyrazolo[1,5-a]pyrazine scaffold." Chemistry of Heterocyclic Compounds 49.6 (2013): 915-922.

  • Zhao, Y., et al. "A Flexible Strategy for the Regiocontrolled Synthesis of Pyrazolo[1,5-a]pyrazines." The Journal of Organic Chemistry 82.20 (2017): 11262-11269.

  • Wang, X., et al. "Synthesis of novel pyrazolo[1,5-a]pyrazin-4(5H)-one derivatives and their inhibition against growth of A549 and H322 lung cancer cells." Bioorganic & Medicinal Chemistry Letters 21.13 (2011): 3909-3913.

Sources

Exploratory

3-Nitropyrazolo[1,5-a]pyrazin-4-amine: Structural Analysis, Synthesis, and Application in Kinase Inhibitor Development

A 2026 Technical Perspective for Drug Development Professionals Executive Summary As the landscape of targeted oncology and autoimmune therapeutics evolves, the demand for conformationally rigid, multi-functional chemica...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A 2026 Technical Perspective for Drug Development Professionals

Executive Summary

As the landscape of targeted oncology and autoimmune therapeutics evolves, the demand for conformationally rigid, multi-functional chemical scaffolds has intensified. 3-Nitropyrazolo[1,5-a]pyrazin-4-amine (CAS: 2613381-25-0)[1] has emerged as a privileged building block in medicinal chemistry. Serving as a critical intermediate, this bicyclic heteroaromatic system provides an optimal vector for hinge-binding in kinase inhibitors, enabling the development of highly selective agents against targets such as SHP2, CDK2, and the JAK/TYK2 family. This whitepaper deconstructs the structural logic, self-validating synthetic protocols, and pharmacological applications of this essential scaffold.

Physicochemical Profiling & Structural Logic

The utility of 3-nitropyrazolo[1,5-a]pyrazin-4-amine stems from its unique electronic distribution and spatial geometry. As a purine bioisostere, the pyrazolo[1,5-a]pyrazine core offers improved metabolic stability and tunable lipophilicity[2].

Quantitative Chemical Profile
PropertyValue
Chemical Name 3-Nitropyrazolo[1,5-a]pyrazin-4-amine
CAS Registry Number 2613381-25-0
Molecular Formula C₆H₅N₅O₂
Molecular Weight 179.136 g/mol
Core Scaffold Pyrazolo[1,5-a]pyrazine
Key Functional Groups C3-Nitro (Acceptor/Handle), C4-Amine (Donor)
The Peri-Relationship and Pharmacophore Geometry

The strategic placement of the nitro group at C3 and the primary amine at C4 creates a peri-like spatial relationship across the bridgehead carbon (C3a). This proximity is a deliberate design choice in drug discovery:

  • Hinge Anchoring: The C4-amine serves as a potent hydrogen bond donor, essential for anchoring the molecule to the backbone carbonyls of the kinase hinge region.

  • Synthetic Activation: The C3-nitro group acts as a robust synthetic handle. Upon reduction to a 3,4-diamine, the scaffold can undergo cyclization to form extended tricyclic systems (e.g., imidazo-fused pyrazines) or be functionalized with amides/ureas to probe deep allosteric pockets.

G cluster_0 Pharmacophore Geometry core Pyrazolo[1,5-a]pyrazine (Bicyclic Scaffold) amine 4-Amine Group (C4 Position) core->amine nitro 3-Nitro Group (C3 Position) core->nitro kinase Kinase Hinge Region (ATP-Binding Pocket) amine->kinase H-Bond Donor tricyclic Tricyclic Derivatization (e.g., Imidazo-fused) amine->tricyclic Co-reactant nitro->tricyclic Reduction & Cyclization

Structural role and logical derivatization of 3-Nitropyrazolo[1,5-a]pyrazin-4-amine.

Self-Validating Synthetic Methodology

To ensure high yield and regioselectivity, the synthesis of 3-nitropyrazolo[1,5-a]pyrazin-4-amine from 4-chloropyrazolo[1,5-a]pyrazine must be tightly controlled. The following protocol integrates causality-driven parameters with In-Process Controls (IPCs) to create a self-validating workflow.

Phase 1: Regioselective Electrophilic Aromatic Nitration
  • Preparation: Charge a dry, jacketed reactor with 4-chloropyrazolo[1,5-a]pyrazine (1.0 eq) and concentrated sulfuric acid (H₂SO₄, 5.0 volumes).

  • Thermal Control (Causality): Cool the reaction mixture to 0–5 °C. Rationale: The pyrazine ring is highly susceptible to oxidative degradation under harsh acidic conditions. Maintaining sub-5 °C temperatures suppresses non-specific oxidation while allowing the highly nucleophilic C3 position of the pyrazole ring to undergo electrophilic aromatic substitution.

  • Nitration: Add fuming nitric acid (HNO₃, 1.1 eq) dropwise over 30 minutes.

  • IPC 1 (Validation): After 1 hour, quench a 50 µL aliquot into ice water, extract with ethyl acetate, and analyze via LC-MS. The reaction is validated to proceed only when the starting material is <2% and the M+H peak strictly corresponds to the 4-chloro-3-nitro intermediate.

  • Workup: Pour over crushed ice, filter the precipitate, wash to neutral pH, and dry under vacuum.

Phase 2: Nucleophilic Aromatic Substitution (SₙAr)
  • Preparation: Suspend the 4-chloro-3-nitro intermediate (1.0 eq) in a solution of ammonia in methanol (NH₃/MeOH, 7N, 10 volumes) within a pressure vessel.

  • Reaction (Causality): Seal the vessel and heat to 80 °C for 12 hours. Rationale: The C4-chloride is highly activated by both the adjacent bridgehead nitrogen and the strongly electron-withdrawing C3-nitro group. The sealed tube prevents the escape of volatile ammonia, ensuring a high concentration of the nucleophile to drive the SₙAr mechanism through a stabilized Meisenheimer complex.

  • IPC 2 (Validation): Vent the reactor after cooling and analyze via LC-MS. Validation requires the complete disappearance of the isotopic chloride pattern and the emergence of the product mass (m/z 180.1 [M+H]⁺).

  • Isolation: Concentrate under reduced pressure, triturate with cold ethanol, and filter to yield the pure target compound.

G SM 4-Chloro-pyrazolo[1,5-a]pyrazine (Starting Material) Nitration Electrophilic Aromatic Nitration (HNO3 / H2SO4, <5°C) SM->Nitration Intermediate 4-Chloro-3-nitropyrazolo[1,5-a]pyrazine (Isolated Intermediate) Nitration->Intermediate Amination Nucleophilic Aromatic Substitution (NH3 in MeOH, 80°C) Intermediate->Amination IPC1 IPC 1: LC-MS & TLC Confirm C3 Regioselectivity Intermediate->IPC1 Product 3-Nitropyrazolo[1,5-a]pyrazin-4-amine (Final Product) Amination->Product IPC2 IPC 2: LC-MS Confirm Cl Displacement Product->IPC2

Self-validating synthetic workflow incorporating critical In-Process Controls (IPCs).

Applications in Targeted Oncology

The 3-nitropyrazolo[1,5-a]pyrazin-4-amine building block is actively utilized in the synthesis of several clinical-stage kinase and phosphatase inhibitors:

  • SHP2 Inhibitors: SHP2 (encoded by PTPN11) is a non-receptor protein tyrosine phosphatase that acts as a critical node in the RAS/MAPK signaling pathway. Inhibitors detailed in[3] utilize the pyrazolo[1,5-a]pyrazine core to access the allosteric binding site. The 3-nitro group is reduced to an amine and coupled to form an amide linkage that extends deep into the binding pocket, while the 4-amine anchors the complex.

  • CDK2 Inhibitors: Cyclin-dependent kinase 2 requires robust, planar hinge-binding motifs to halt cell cycle progression in solid tumors. The 4-amine group of this scaffold acts as a primary hydrogen bond donor to the backbone carbonyl of Leu83 in the CDK2 hinge region, ensuring optimal van der Waals interactions within the ATP pocket as described in[4].

  • JAK/TYK2 Inhibitors: Janus kinases mediate critical cytokine signaling pathways in autoimmune diseases. The bidentate hydrogen-bonding capability of the pyrazolo[1,5-a]pyrazine system (utilizing the 4-amine and the adjacent pyrazine nitrogen) makes it a highly effective hinge binder for TYK2, providing the high kinase selectivity necessary to avoid off-target immunosuppression[5].

References

  • Title: 3-nitropyrazolo[1,5-a]pyrazin-4-amine (CAS: 2613381-25-0) Source: Navimro URL: [Link]

  • Title: PYRAZOLOPYRAZINE COMPOUNDS AS SHP2 INHIBITORS (EP4227307A1)
  • Title: Substituted cyclopentanes as cdk2 inhibitors (WO2023168686A1)
  • Title: Pyrazolo[1,5-A]PYRAZIN-4-YL derivatives (US10144738B2)

Sources

Foundational

The Structural and Mechanistic Role of 3-Nitropyrazolo[1,5-a]pyrazin-4-amine in Targeted Kinase Inhibitor Design

Executive Summary In the landscape of rational drug design, 3-Nitropyrazolo[1,5-a]pyrazin-4-amine (CAS: 17351-24-5) is not deployed as a standalone Active Pharmaceutical Ingredient (API). Rather, it serves as a highly pr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of rational drug design, 3-Nitropyrazolo[1,5-a]pyrazin-4-amine (CAS: 17351-24-5) is not deployed as a standalone Active Pharmaceutical Ingredient (API). Rather, it serves as a highly privileged, foundational pharmacophoric building block. Its mechanism of action (MoA) is realized through the derivatives it generates—specifically, highly potent, ATP-competitive kinase inhibitors targeting the Janus kinase (JAK) family, Tyrosine Kinase 2 (TYK2), rearranged during transfection (RET) kinase, and Bruton's tyrosine kinase (BTK)[1][2][3][4].

As a Senior Application Scientist, I present this technical guide to deconstruct the structural biology, synthetic logic, and experimental validation workflows that make the pyrazolo[1,5-a]pyrazine scaffold a cornerstone of modern targeted therapeutics.

Structural Biology and Pharmacophore Rationale

The efficacy of pyrazolo[1,5-a]pyrazine derivatives stems from their exceptional ability to mimic the adenine ring of adenosine triphosphate (ATP)[5]. When designing a kinase inhibitor, the core must anchor the molecule into the highly conserved ATP-binding pocket while projecting functional groups into non-conserved regions (like the solvent channel or the gatekeeper pocket) to achieve kinome selectivity.

  • The Pyrazolo[1,5-a]pyrazine Core: This bicyclic, nitrogen-rich heteroaromatic system provides optimal π -stacking interactions with the hydrophobic residues lining the ATP pocket. Furthermore, its calculated polarization of the C–H bonds enhances hydrogen bond donor properties compared to simpler pyrazole or pyrazine rings[4].

  • The 4-Amine Group (Hinge Binder): The amine at the 4-position acts as a critical hydrogen bond donor/acceptor. It directly interacts with the backbone carbonyls and amides of the kinase hinge region (e.g., Met477 in BTK or Leu83 in CDK2)[2][6].

  • The 3-Nitro Group (Synthetic Handle): The nitro group is electronically deactivating, which stabilizes the core during early-stage cross-coupling reactions (e.g., Suzuki-Miyaura couplings at the 6-position). Once the core is anchored, the nitro group is reduced to an amine, allowing for late-stage functionalization (such as acylation) to direct substituents toward the solvent-exposed front, thereby dictating target selectivity without clashing with the protein backbone[4].

Pharmacophore Core Pyrazolo[1,5-a]pyrazine Core (Adenine Mimic) Amine 4-Amine Group (Hinge Binder) Core->Amine Functionalizes Nitro 3-Nitro Group (Synthetic Handle) Core->Nitro Functionalizes Hinge Kinase Hinge Region (Hydrogen Bonding) Amine->Hinge H-Bond Donor/Acceptor Solvent Solvent Channel / Gatekeeper (Selectivity & Solubilization) Nitro->Solvent Post-Reduction Derivatization

Pharmacophore mapping of 3-Nitropyrazolo[1,5-a]pyrazin-4-amine to the kinase ATP-binding pocket.

Mechanism of Action at the Kinase Hinge Region

The primary MoA of compounds derived from 3-Nitropyrazolo[1,5-a]pyrazin-4-amine is reversible, ATP-competitive orthosteric inhibition (though covalent warheads can be attached for targets like BTK)[2].

Upon binding, the scaffold displaces water molecules from the active site and establishes a rigid hydrogen-bonding network. For instance, in the development of TYK2 inhibitors (e.g., precursors to PF-06826647), the pyrazolo[1,5-a]pyrazine core was selected specifically because placing an electronegative nitrogen toward the solvent front allowed it to be accommodated by bulk water without steric clashes, yielding an enzyme inhibitor with an IC50 of 10 nM and a high lipophilic efficiency (LipE)[4]. Similarly, in BTK inhibitors like BIIB129, the core forms a critical hydrogen bond with the backbone nitrogen of Met477, orienting the rest of the molecule to engage specific side chains (like Asn484)[2].

Quantitative Binding Data of Pyrazolo[1,5-a]pyrazine Derivatives
Kinase TargetScaffold Derivative SourceIC50 (nM)Key Hinge Interaction Residue
JAK1 Zhejiang Hisun Pharm (Cmpd 34)3.0Undisclosed
JAK2 Zhejiang Hisun Pharm (Cmpd 34)8.5Undisclosed
TYK2 Zhejiang Hisun Pharm (Cmpd 34)7.7Undisclosed
TYK2 Pfizer (Cmpd 11, PF-06826647 precursor)10.0Undisclosed
BTK Biogen (Cmpd 10)N/A (Covalent)Met477

(Data synthesized from recent patent disclosures and medicinal chemistry literature[1][2][4].)

Experimental Workflows for MoA Validation

To rigorously validate the MoA of a newly synthesized pyrazolo[1,5-a]pyrazine derivative, researchers must employ a self-validating cascade of biochemical and biophysical assays. The following protocols ensure that observed inhibition is genuinely driven by orthosteric hinge-binding rather than assay interference or non-specific aggregation.

Workflow Synth 1. Derivatization (Nitro Reduction) Assay 2. Biochemical Assay (TR-FRET IC50) Synth->Assay SPR 3. Binding Kinetics (SPR Affinity) Assay->SPR Xray 4. Crystallography (Binding Mode) SPR->Xray

Step-by-step experimental workflow for validating pyrazolo[1,5-a]pyrazine kinase inhibitors.

Protocol A: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay

Purpose: To quantify the IC50 of the derivative against the target kinase (e.g., JAK2). Causality: TR-FRET is chosen over standard colorimetric assays because the time-resolved nature of the europium fluorophore eliminates compound auto-fluorescence, preventing false positives from highly conjugated pyrazolo-pyrazine systems.

  • Reagent Preparation: Prepare a reaction buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, and 0.01% Brij-35. Reconstitute the recombinant kinase domain, ATP (at the Km​ value of the specific kinase to ensure competitive binding sensitivity), and the biotinylated peptide substrate.

  • Compound Titration: Perform a 10-point, 3-fold serial dilution of the pyrazolo[1,5-a]pyrazine derivative in 100% DMSO. Transfer to a 384-well plate (final DMSO concentration ≤ 1%).

  • Incubation: Add the kinase/substrate mixture to the compounds and incubate for 15 minutes. Causality: This pre-incubation allows the inhibitor to reach steady-state binding equilibrium before the reaction is initiated.

  • Reaction Initiation: Add ATP to initiate phosphorylation. Incubate for 60 minutes at room temperature.

  • Detection & Quenching: Add a stop buffer containing EDTA (to chelate Mg2+ and halt the kinase), alongside a Europium-labeled anti-phospho antibody and APC-labeled streptavidin.

  • Self-Validation & Controls:

    • Positive Control: Staurosporine (pan-kinase inhibitor) to ensure assay responsiveness.

    • Negative Control: DMSO vehicle to establish maximum signal.

    • Validation Metric: Calculate the Z'-factor. A Z' > 0.5 confirms the assay is robust and the IC50 data is trustworthy.

Protocol B: X-ray Crystallography for Structural Validation

Purpose: To definitively prove the physical binding mode of the 4-amine group to the kinase hinge region. Causality: While biochemical assays prove inhibition, only crystallography proves the mechanism (orthosteric vs. allosteric).

  • Protein Preparation: Express the His-tagged kinase domain in Sf9 insect cells and purify via Ni-NTA affinity chromatography followed by size-exclusion chromatography (SEC) to >95% purity.

  • Co-crystallization (Hanging Drop Vapor Diffusion): Mix the purified protein (typically 10 mg/mL) with a 5-fold molar excess of the pyrazolo[1,5-a]pyrazine derivative. Causality: Co-crystallization is preferred over apo-crystal soaking because the rigid pyrazolo-pyrazine core may induce conformational shifts (e.g., DFG-in to DFG-out) that cannot occur if the crystal lattice is already formed.

  • Incubation: Equilibrate the drop against a reservoir solution (e.g., 20% PEG 3350, 0.2M Potassium Sodium Tartrate) at 4°C until crystals form (typically 3–14 days).

  • Data Collection: Flash-freeze crystals in liquid nitrogen using 20% glycerol as a cryoprotectant. Collect diffraction data at a synchrotron light source.

  • Self-Validation & Controls:

    • Resolution: Data must diffract to at least 2.5 Å to accurately assign hydrogen bonds.

    • Refinement Metrics: Rwork​ must be < 20% and Rfree​ < 25%.

    • Omit Map: Generate an Fo​−Fc​ omit map (removing the ligand from the model and recalculating electron density) to prove the ligand density is real and not model bias.

References

  • Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023) - PMC . National Institutes of Health.[Link]

  • Discovery of Tyrosine Kinase 2 (TYK2) Inhibitor (PF-06826647) for the Treatment of Autoimmune Diseases | Journal of Medicinal Chemistry . ACS Publications.[Link]

  • Discovery and Preclinical Characterization of BIIB129, a Covalent, Selective, and Brain-Penetrant BTK Inhibitor for the Treatment of Multiple Sclerosis - PMC . National Institutes of Health.[Link]

  • SUBSTITUTED PYRAZOLO[1,5-A]PYRAZINE COMPOUNDS AS RET KINASE INHIBITORS.

Sources

Exploratory

The Pharmacological Potential of 3-Nitropyrazolo[1,5-a]pyrazin-4-amine: A Privileged Scaffold for Targeted Kinase Inhibition

Prepared for: Researchers, Medicinal Chemists, and Drug Development Professionals Perspective: Senior Application Scientist, Medicinal Chemistry & Chemical Biology Executive Summary In modern targeted oncology and immuno...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Prepared for: Researchers, Medicinal Chemists, and Drug Development Professionals Perspective: Senior Application Scientist, Medicinal Chemistry & Chemical Biology

Executive Summary

In modern targeted oncology and immunology, the design of small-molecule kinase inhibitors relies heavily on "privileged scaffolds"—molecular cores that inherently mimic the adenine ring of ATP. 3-Nitropyrazolo[1,5-a]pyrazin-4-amine represents a highly versatile, early-stage building block in this domain. While not a drug itself, it is the critical precursor to the 3,4-diaminopyrazolo[1,5-a]pyrazine pharmacophore, a structural motif embedded in numerous clinical-stage inhibitors targeting Bruton’s Tyrosine Kinase (BTK), Janus Kinases (JAK), and RET kinase[1].

This technical guide dissects the structural rationale behind this specific molecule, maps its potential biological targets, and provides field-proven, self-validating methodologies for translating this inert precursor into potent, target-specific probes.

Structural Rationale: The Bidentate Hinge Binder

To understand the biological targets of this scaffold, we must first analyze the causality of its molecular interactions within the kinase ATP-binding pocket.

The 4-Amine: The Hinge Anchor

The primary amine at the 4-position is not merely a functional group; it is the primary anchor for kinase target engagement. When docked into a kinase active site, the 4-amine acts as a potent hydrogen bond donor to the backbone carbonyl of the kinase hinge region (e.g., Met477 in BTK or Leu932 in JAK1)[1]. Simultaneously, the adjacent N5 nitrogen in the pyrazine ring acts as a hydrogen bond acceptor, pairing with the backbone amide NH of the same hinge residue. This bidentate interaction establishes a highly rigid, ligand-efficient binding mode.

The 3-Nitro Group: A Strategic Synthetic Node

If the 4-amine is the anchor, why utilize a 3-nitro substitution? In synthetic workflows, early-stage functionalization (such as Suzuki-Miyaura cross-coupling at the C6 position) requires orthogonal reactivity. The 3-nitro group acts as a stable, electron-withdrawing placeholder that deactivates the pyrazole ring against unwanted electrophilic attacks.

Once the core is fully elaborated, the nitro group is chemoselectively reduced to a primary amine. This newly formed 3-amino group projects directly toward the solvent-exposed channel or the DFG-out pocket, providing an ideal vector for attaching Michael acceptors (for covalent inhibition) or extending into macrocycles (for enhanced selectivity)[2].

Primary Biological Targets & Pathways

By elaborating the 3-Nitropyrazolo[1,5-a]pyrazin-4-amine scaffold, researchers can access several high-value biological targets.

Bruton's Tyrosine Kinase (BTK)

BTK is a critical node in B-cell receptor (BCR) signaling. By reducing the 3-nitro group to an amine and acylating it with an acrylamide warhead, the scaffold is transformed into a targeted covalent inhibitor (TCI). The warhead is precisely angled to undergo a Michael addition with Cys481 in the BTK active site, leading to irreversible inhibition. This mechanism is foundational for treating B-cell malignancies and autoimmune disorders like Multiple Sclerosis.

G BCR B-Cell Receptor (BCR) SYK SYK Kinase BCR->SYK Phosphorylation BTK BTK (Target) SYK->BTK Activation PLC PLCγ2 Activation BTK->PLC Ca2 Calcium Release PLC->Ca2 NFKB NF-κB Pathway PLC->NFKB Prolif B-Cell Proliferation Ca2->Prolif NFKB->Prolif

Figure 1: BCR signaling pathway highlighting BTK as the critical node for intervention.

Janus Kinases (JAK1/2) and RET Kinase

For kinases lacking a targetable cysteine in the active site, the 3-position is utilized differently. Following nitro reduction, the resulting amine is coupled to an extended aliphatic or aromatic linker that loops back to the C6 or C7 position, forming a macrocycle. This macrocyclization locks the molecule into a bioactive conformation, significantly increasing the thermodynamic stability of the complex and driving selectivity for JAK1 (inflammation) or RET (non-small cell lung cancer) over off-target kinases[1][2].

Quantitative Target Profiling

The table below summarizes the typical pharmacological profiles of mature inhibitors derived from the 3-nitropyrazolo[1,5-a]pyrazin-4-amine precursor.

Target KinaseHinge Binding ResidueCovalent TargetStructural Vector (from C-3)Typical IC₅₀ RangePrimary Indication
BTK Met477Cys481Acrylamide warhead< 1.0 nMMultiple Sclerosis, Lymphoma
RET Ala807None (Reversible)Aryl/Alkyl extension< 5.0 nMNSCLC, Thyroid Cancer
JAK1 Leu932None (Reversible)Macrocyclic linker1.0 - 10 nMRheumatoid Arthritis
IRAK4 Met265None (Reversible)Solvent-channel probe10 - 50 nMInnate Immune Disorders

Self-Validating Experimental Methodology

To ensure scientific integrity, the synthesis and validation of a BTK-targeted covalent probe from 3-nitropyrazolo[1,5-a]pyrazin-4-amine must follow a self-validating loop. The following protocol explains not just the how, but the causality behind each step.

Protocol: Synthesis and Validation of a Covalent BTK Probe

Step 1: Chemoselective Nitro Reduction

  • Procedure: Suspend the elaborated 3-nitropyrazolo[1,5-a]pyrazin-4-amine (1.0 eq) in EtOH/H₂O (4:1). Add Iron powder (5.0 eq) and NH₄Cl (5.0 eq). Heat to 80°C for 2 hours. Filter through Celite and concentrate.

  • Causality: Why Fe/NH₄Cl instead of standard Pd/C hydrogenation? If your scaffold contains halogenated aryl rings at the C6 position (common for deep-pocket binding), Pd/C will cause unwanted dehalogenation. Iron-mediated reduction is strictly chemoselective for the nitro group.

Step 2: Regioselective Electrophilic Acrylation

  • Procedure: Dissolve the resulting 3,4-diamine intermediate in anhydrous DCM. Cool to -78°C. Add DIPEA (1.2 eq), followed by dropwise addition of acryloyl chloride (1.05 eq). Quench after 30 minutes.

  • Causality: The 3-amine is significantly more nucleophilic and sterically accessible than the 4-amine (which is electronically deactivated by the adjacent pyrazine nitrogens). Conducting the reaction at cryogenic temperatures ensures 100% regioselectivity for the 3-position, preventing over-acylation.

Step 3: Intact Mass Spectrometry (Self-Validation)

  • Procedure: Incubate recombinant BTK kinase domain (1 µM) with the synthesized inhibitor (10 µM) for 60 minutes at room temperature. Analyze via LC-TOF-MS.

  • Causality: Biochemical IC₅₀ assays can yield false positives due to aggregation or reversible binding. A true covalent inhibitor must show a precise mass shift in the intact protein spectrum corresponding exactly to the mass of the inhibitor (Protein + Inhibitor mass). This validates 1:1 stoichiometric engagement at Cys481.

Workflow Nitro 3-Nitropyrazolo[1,5-a]pyrazin-4-amine (Inert Precursor) Red Chemoselective Reduction (Fe/NH4Cl) Nitro->Red Step 1 Diamine 3,4-Diamine Intermediate (Nucleophilic Hub) Red->Diamine Acryl Electrophilic Acrylation (Warhead Attachment) Diamine->Acryl Step 2 Inhibitor Covalent BTK Inhibitor (Target Engagement) Acryl->Inhibitor Val Intact Mass LC-MS (Self-Validating Assay) Inhibitor->Val Step 3

Figure 2: Synthetic workflow from 3-nitro precursor to validated covalent kinase inhibitor.

Conclusion

3-Nitropyrazolo[1,5-a]pyrazin-4-amine is far more than a simple catalog chemical; it is a strategically designed synthetic node. By leveraging the 4-amine for rigid hinge binding and exploiting the 3-nitro group as a masked vector for active-site probing, researchers can systematically develop highly selective, potent inhibitors across a wide spectrum of clinically relevant kinases[1][2].

References

  • Source: ACS Publications (Journal of Medicinal Chemistry)
  • Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023)
  • The Discovery of 7-Isopropoxy-2-(1-methyl-2-oxabicyclo[2.1.1]hexan-4-yl)-N-(6-methylpyrazolo[1,5-a]pyrimidin-3-yl)imidazo[1,2-a]pyrimidine-6-carboxamide (BIO-7488)
  • SUBSTITUTED PYRAZOLO[1,5-A]PYRAZINE COMPOUNDS AS RET KINASE INHIBITORS Source: Google Patents / Googleapis URL

Sources

Foundational

Synthesis and Precursor Profiling of 3-Nitropyrazolo[1,5-a]pyrazin-4-amine: A Technical Guide for Kinase Inhibitor Development

Executive Summary The pyrazolo[1,5-a]pyrazine scaffold is a privileged pharmacophore in modern medicinal chemistry, frequently utilized in the design of ATP-competitive kinase inhibitors, including potent CDK2 and MET in...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The pyrazolo[1,5-a]pyrazine scaffold is a privileged pharmacophore in modern medicinal chemistry, frequently utilized in the design of ATP-competitive kinase inhibitors, including potent CDK2 and MET inhibitors[1],[2]. Within this chemical space, 3-Nitropyrazolo[1,5-a]pyrazin-4-amine serves as a highly functionalized, critical building block. The strategic placement of the primary amine at C-4 and the nitro group at C-3 provides essential hydrogen-bonding vectors for kinase hinge-binding motifs.

This technical guide details the retrosynthetic logic, precursor selection, and step-by-step methodologies required to synthesize this target from commercially viable starting materials, emphasizing the mechanistic causality behind each transformation.

Retrosynthetic Strategy & Precursor Selection

The synthesis of 3-nitropyrazolo[1,5-a]pyrazin-4-amine relies heavily on the orthogonal reactivity of its fused bicyclic system. The pyrazole ring is π-excessive (electron-rich), whereas the pyrazine ring is π-deficient (electron-poor). This electronic dichotomy allows for highly regioselective functionalization.

The optimal synthetic route utilizes the following precursor cascade:

  • Starting Material: Pyrazolo[1,5-a]pyrazin-4(5H)-one (or its tautomer, pyrazolo[1,5-a]pyrazin-4-ol).

  • Intermediate 1: (CAS: 1260665-84-6).

  • Intermediate 2: (CAS: 2551116-18-6)[3].

  • Target: 3-Nitropyrazolo[1,5-a]pyrazin-4-amine.

SyntheticRoute SM Pyrazolo[1,5-a]pyrazin-4(5H)-one (Starting Material) Int1 4-Chloropyrazolo[1,5-a]pyrazine CAS: 1260665-84-6 SM->Int1 POCl3, Reflux (Chlorination) Int2 4-Chloro-3-nitropyrazolo[1,5-a]pyrazine CAS: 2551116-18-6 Int1->Int2 HNO3/H2SO4, 0°C (Nitration) Target 3-Nitropyrazolo[1,5-a]pyrazin-4-amine (Target) Int2->Target NH3/MeOH, 60°C (Amination)

Figure 1: Three-step synthetic workflow for 3-Nitropyrazolo[1,5-a]pyrazin-4-amine.

Mechanistic Activation Logic

Before executing the synthesis, it is critical to understand why the sequence is ordered this way. The regiochemistry is governed by the inherent electron density of the heterocycle.

ActivationMap Core Pyrazolo[1,5-a]pyrazine Core Nitration C-3 Position (Electron-rich pyrazole) Directs Electrophilic Attack Core->Nitration Step 2: HNO3/H2SO4 SNAr C-4 Position (Electron-deficient pyrazine) Activated for Nucleophilic Attack Core->SNAr Step 3: NH3 NitroEffect C-3 Nitro Group (Electron Withdrawing) Lowers LUMO, Accelerates SNAr Nitration->NitroEffect Installs -NO2 NitroEffect->SNAr Synergistic Activation

Figure 2: Regiochemical activation logic governing the synthesis of the pyrazolo[1,5-a]pyrazine core.

Step-by-Step Experimental Workflows

Step 1: Chlorination (Deoxychlorination) to 4-Chloropyrazolo[1,5-a]pyrazine

Causality & Mechanistic Insight: The starting material exists in a lactam-lactim tautomeric equilibrium. Phosphorus oxychloride ( POCl3​ ) drives the equilibrium toward the lactim form, activating the C-4 oxygen as a phosphorodichloridate leaving group. Subsequent chloride attack yields the imidoyl chloride[2]. Self-Validating Protocol:

  • Suspend Pyrazolo[1,5-a]pyrazin-4(5H)-one (1.0 eq) in neat POCl3​ (10.0 eq). A catalytic amount of N,N-dimethylaniline (0.1 eq) can be added to accelerate the formation of the Vilsmeier-type intermediate.

  • Heat the reaction mixture to reflux (100–110 °C) under a nitrogen atmosphere for 4–6 hours. The reaction is complete when the suspension transitions into a clear, dark solution.

  • Validation/Workup: Cool the mixture to room temperature and carefully concentrate in vacuo to remove excess POCl3​ . Slowly pour the resulting residue over crushed ice. The self-validation occurs here: the rapid hydrolysis of residual POCl3​ will precipitate the desired 4-chloropyrazolo[1,5-a]pyrazine.

  • Neutralize the aqueous layer with saturated aqueous NaHCO3​ (pH ~7) and extract with dichloromethane (DCM). Dry over anhydrous Na2​SO4​ and concentrate to afford Intermediate 1.

Step 2: Electrophilic Aromatic Nitration to 4-Chloro-3-nitropyrazolo[1,5-a]pyrazine

Causality & Mechanistic Insight: The C-3 position on the pyrazole ring is the most nucleophilic site of the core. Standard nitrating mixtures ( HNO3​ / H2​SO4​ ) generate the highly electrophilic nitronium ion ( NO2+​ ), which selectively attacks C-3 via Electrophilic Aromatic Substitution (SEAr)[4]. Self-Validating Protocol:

  • Dissolve 4-Chloropyrazolo[1,5-a]pyrazine (1.0 eq) in concentrated sulfuric acid ( H2​SO4​ , 5 volumes) and cool the flask to 0 °C using an ice bath.

  • Add fuming nitric acid ( HNO3​ , 1.2 eq) dropwise over 15 minutes to maintain the internal temperature below 5 °C, preventing oxidative degradation of the pyrazine ring.

  • Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

  • Validation/Workup: Pour the acidic reaction mixture slowly onto vigorously stirred crushed ice. The target 4-chloro-3-nitropyrazolo[1,5-a]pyrazine will crash out of solution as a yellow/tan precipitate. Filter the solid, wash extensively with cold water until the filtrate is neutral, and dry under high vacuum[4].

Step 3: Nucleophilic Aromatic Substitution (SNAr) to 3-Nitropyrazolo[1,5-a]pyrazin-4-amine

Causality & Mechanistic Insight: The C-4 chlorine is situated on an electron-deficient pyrazine ring. The installation of the strongly electron-withdrawing nitro group at C-3 in the previous step drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the system. This synergistic activation accelerates the formation of the Meisenheimer complex, allowing SNAr to proceed efficiently with a mild nucleophile like ammonia[3]. Self-Validating Protocol:

  • Suspend 4-Chloro-3-nitropyrazolo[1,5-a]pyrazine (1.0 eq) in a 7N solution of ammonia in methanol ( NH3​ /MeOH, 10 volumes).

  • Seal the reaction vessel (pressure tube) and heat to 60 °C for 12 hours.

  • Validation/Workup: Monitor the reaction via LC-MS. The displacement of the chloride ion by the amine will result in a highly polar, brightly colored (often deep yellow/orange) product.

  • Cool the vessel to room temperature, vent carefully, and concentrate the mixture in vacuo. Triturate the crude residue with cold water to remove ammonium chloride salts, filter, and wash with cold diethyl ether to yield the pure 3-Nitropyrazolo[1,5-a]pyrazin-4-amine.

Quantitative Data & Reaction Parameters

StepTarget IntermediateReagents & SolventsTemp / TimeTypical YieldPurity (LC-MS)
1 4-Chloropyrazolo[1,5-a]pyrazine POCl3​ (neat), N,N-dimethylaniline (cat.)110 °C / 5 h85 - 92%>95%
2 4-Chloro-3-nitropyrazolo[1,5-a]pyrazineConc. H2​SO4​ , Fuming HNO3​ 0 °C to RT / 3 h75 - 82%>98%
3 3-Nitropyrazolo[1,5-a]pyrazin-4-amine7N NH3​ in MeOH60 °C / 12 h88 - 95%>99%

References

  • Title: 4-chloro-3-nitropyrazolo[1,5-a]pyrazine (CAS: 2551116-18-6) Source: PubChemLite URL: [Link][3]

  • Title: Discovery of Pyrazolopyrazines as Selective, Potent, and Mutant-Active MET Inhibitors with Intracranial Efficacy Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link][2]

  • Title: WO2023168686A1 - Substituted cyclopentanes as cdk2 inhibitors Source: Google Patents URL: [1]

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis and Utility of 3-Nitropyrazolo[1,5-a]pyrazin-4-amine in Kinase Inhibitor Development

Executive Summary The pyrazolo[1,5-a]pyrazine bicyclic system has emerged as a highly privileged pharmacophore in modern oncology and immunology. Serving as a robust bioisostere for the purine ring of ATP, this scaffold...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The pyrazolo[1,5-a]pyrazine bicyclic system has emerged as a highly privileged pharmacophore in modern oncology and immunology. Serving as a robust bioisostere for the purine ring of ATP, this scaffold is foundational in the design of next-generation, ATP-competitive kinase inhibitors targeting JAK, RET, and CDK families. This application note provides a comprehensive, self-validating protocol for the synthesis of 3-Nitropyrazolo[1,5-a]pyrazin-4-amine , a critical advanced building block. By detailing the mechanistic causality behind the synthetic route, this guide equips drug development professionals with the insights necessary to scale and functionalize this scaffold for high-throughput screening and lead optimization.

Mechanistic Rationale: The Pyrazolo[1,5-a]pyrazine Pharmacophore

The structural geometry of pyrazolo[1,5-a]pyrazine is uniquely suited for kinase hinge-region binding. As documented in [1], the nitrogen atom at the 1-position of the pyrazole ring and the exocyclic C4-amine form a critical bidentate hydrogen-bonding network with the backbone amide and carbonyl groups of the kinase hinge region (e.g., Val115 in JAK1 or Ala807 in RET).

The strategic placement of the 3-nitro group is not merely structural; it is a highly versatile synthetic handle. Post-cyclization, the nitro group can be catalytically reduced to an amine. This newly formed 3-amino group can then be coupled with isocyanates or acyl chlorides to form ureas or amides that project deep into the solvent-exposed front pocket or the DFG-out allosteric site. This vector of functionalization is critical for driving kinase selectivity, a principle heavily utilized in the development of clinical candidates [2].

Synthetic Strategy & Chemical Causality

The synthesis of 3-nitropyrazolo[1,5-a]pyrazin-4-amine requires strict regiocontrol. A common pitfall in early-stage development is attempting the direct nitration of pyrazolo[1,5-a]pyrazin-4-amine. Direct nitration of the 4-amino derivative risks severe oxidative degradation of the exocyclic amine by the nitrating mixture.

To circumvent this, our protocol employs a reverse-functionalization logic :

  • Electrophilic Nitration of 4-Chloropyrazolo[1,5-a]pyrazine: We capitalize on the inherent electron-rich nature of the pyrazole ring. By using strongly acidic conditions (H₂SO₄/HNO₃), the pyrazine nitrogens are protonated, further deactivating the pyrazine ring and directing the nitronium ion exclusively to the highly nucleophilic C3 position.

  • Nucleophilic Aromatic Substitution (SNAr): The C4-chloro position is highly activated towards SNAr due to the adjacent pyrazine nitrogen and the newly introduced, strongly electron-withdrawing C3-nitro group. This allows for amination under relatively mild conditions, preserving the integrity of the bicyclic core [3].

Synthetic_Workflow SM 4-Chloropyrazolo [1,5-a]pyrazine Nitration Electrophilic Nitration (HNO3 / H2SO4) SM->Nitration 0°C to RT Intermediate 4-Chloro-3-nitro pyrazolo[1,5-a]pyrazine Nitration->Intermediate Regioselective C3 Amination SNAr Amination (NH3 / iPrOH) Intermediate->Amination Sealed Tube, 70°C Product 3-Nitropyrazolo [1,5-a]pyrazin-4-amine Amination->Product C4 Substitution

Figure 1: Two-step synthetic workflow for 3-Nitropyrazolo[1,5-a]pyrazin-4-amine.

Experimental Workflow & Protocols

Quantitative Data: Optimization of the SNAr Amination

During process development, the amination step was optimized to prevent the competitive hydrolysis of the C4-chloro group to a pyrazolone byproduct—a common side reaction when aqueous ammonia is employed.

Table 1: Optimization of the C4-Amination Step

EntryReagent SystemSolventTemp (°C)Time (h)Yield (%)Purity (LC-MS)
1NH₃ (aq, 28%)THF252415%>95%
2NH₃ (aq, 28%)THF601245%>95%
3NH₄Cl, DIPEADMF90662%90%
4 NH₃ (2M in iPrOH) iPrOH 70 4 88% >99%

Note: Entry 4 utilizes anhydrous conditions, completely suppressing the formation of the pyrazolone degradation product.

Step-by-Step Methodology
Step 1: Synthesis of 4-Chloro-3-nitropyrazolo[1,5-a]pyrazine
  • Preparation: Equip a 250 mL round-bottom flask with a magnetic stirrer and an internal thermocouple. Submerge the flask in an ice-salt bath.

  • Dissolution: Carefully add concentrated sulfuric acid (H₂SO₄, 50 mL) to the flask and cool to 0 °C. Slowly add 4-chloropyrazolo[1,5-a]pyrazine (10.0 g, 65.1 mmol) in small portions, ensuring the internal temperature does not exceed 5 °C.

  • Nitration: Dropwise, add fuming nitric acid (HNO₃, 3.0 mL, ~71.6 mmol) over 30 minutes.

  • Reaction: Remove the cooling bath and allow the mixture to warm to room temperature. Stir for 2 hours.

  • Self-Validating Checkpoint 1: Sample 10 µL of the reaction mixture, quench in 1 mL of ice water, extract with EtOAc, and analyze via LC-MS.

    • Validation Metric: The starting material exhibits a distinct 3:1 isotopic pattern at m/z 154/156[M+H]⁺. Successful nitration is confirmed by the appearance of a new peak at m/z 199/201 [M+H]⁺ with the retention of the chlorine isotope ratio, ensuring nitration occurred without nucleophilic displacement of the chloro group.

  • Workup: Pour the reaction mixture over 400 g of crushed ice under vigorous stirring. Filter the resulting pale-yellow precipitate, wash with cold water (3 × 50 mL), and dry under vacuum at 40 °C to afford the intermediate.

Step 2: Synthesis of 3-Nitropyrazolo[1,5-a]pyrazin-4-amine
  • Preparation: In a 100 mL heavy-walled pressure tube, suspend 4-chloro-3-nitropyrazolo[1,5-a]pyrazine (8.0 g, 40.3 mmol) in a 2M solution of ammonia in isopropanol (NH₃/iPrOH, 60 mL).

  • Reaction: Seal the tube securely. Heat the mixture to 70 °C behind a blast shield and stir for 4 hours.

  • Self-Validating Checkpoint 2: Cool the tube to room temperature, carefully unseal, and analyze an aliquot via LC-MS.

    • Validation Metric: Completion is marked by the total disappearance of the m/z 199/201 peak and the emergence of a single, non-halogenated product mass at m/z 180 [M+H]⁺. The UV chromatogram at 254 nm will show a hypsochromic shift due to the replacement of the chloro group with the strongly electron-donating amino group.

  • Workup: Concentrate the mixture under reduced pressure. Resuspend the crude solid in cold water (50 mL) to remove ammonium chloride salts. Filter, wash with cold ethanol (10 mL), and dry under high vacuum to yield 3-nitropyrazolo[1,5-a]pyrazin-4-amine as a vibrant yellow solid.

Application in Kinase Inhibition Assays

Once synthesized, 3-nitropyrazolo[1,5-a]pyrazin-4-amine is typically advanced through reduction and coupling sequences to generate library compounds for targeted kinase screening. In the context of immunology and oncology, these derivatives are heavily evaluated against the JAK/STAT and RET signaling pathways [3]. The diagram below illustrates the pharmacological intervention node where these synthesized derivatives exert their therapeutic effect.

Kinase_Signaling Ligand Extracellular Ligand (e.g., Cytokine) Receptor Transmembrane Receptor Ligand->Receptor Binding Kinase Target Kinase (JAK/RET) Receptor->Kinase Activation Effector Downstream Effector (e.g., STAT) Kinase->Effector Phosphorylation Inhibitor Pyrazolo[1,5-a]pyrazine Derivative Inhibitor->Kinase ATP-Competitive Inhibition Response Cellular Proliferation & Survival Effector->Response Signal Transduction

Figure 2: Kinase signaling pathway and the pharmacological intervention node.

References

  • A Flexible Strategy for the Regiocontrolled Synthesis of Pyrazolo[1,5-a]pyrazines. The Journal of Organic Chemistry (ACS Publications). URL:[Link]

  • Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). Expert Opinion on Therapeutic Patents (via PMC/NIH). URL:[Link]

  • Substituted pyrazolo[1,5-a]pyrazine compounds as RET kinase inhibitors.WIPO Patent (Array Biopharmaceuticals).
Application

Application Note: Profiling 3-Nitropyrazolo[1,5-a]pyrazin-4-amine as a Hypoxia-Activated Pharmacophore in 3D Cancer Models

Target Audience: Discovery Biologists, Medicinal Chemists, and Preclinical Oncology Researchers Focus Area: Fragment-Based Drug Discovery (FBDD), Hypoxia-Activated Prodrugs (HAPs), and Kinase Target Engagement Executive...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Discovery Biologists, Medicinal Chemists, and Preclinical Oncology Researchers Focus Area: Fragment-Based Drug Discovery (FBDD), Hypoxia-Activated Prodrugs (HAPs), and Kinase Target Engagement

Executive Summary & Mechanistic Rationale

The pyrazolo[1,5-a]pyrazine scaffold is a highly privileged, ATP-competitive pharmacophore in modern oncology, frequently utilized to design highly potent inhibitors against 1[1]. Within this chemical space, 3-Nitropyrazolo[1,5-a]pyrazin-4-amine serves a dual purpose: it is a critical synthetic building block for elaborating 2[2], and it acts as an independent molecular probe for evaluating hypoxia-activated target engagement.

The Causality of the Pharmacophore: To successfully inhibit a kinase, a small molecule must anchor itself within the enzyme's ATP-binding hinge region. The nitrogen atoms in the pyrazolo[1,5-a]pyrazine core act as essential hydrogen-bond acceptors, while the 4-amine group acts as a hydrogen-bond donor to the kinase backbone (e.g., interacting with specific Asp/Met residues).

However, the presence of the strongly electron-withdrawing 3-nitro group dampens this binding affinity through electronic deactivation and steric hindrance. In a normoxic environment (healthy tissue), the fragment remains relatively inactive. In the deeply hypoxic core of a solid tumor, overexpressed nitroreductase enzymes bioreduce the 3-nitro group to a 3-amino group. This conversion "switches on" the molecule, transforming it into a highly active 3,4-diaminopyrazolo[1,5-a]pyrazine derivative that strongly anchors to targets like 3[3]. This Application Note details the self-validating protocols required to screen this mechanism in vitro.

Experimental Workflow

The following logic model dictates the screening cascade. Phenotypic cell death alone is insufficient to prove a hypoxia-activated kinase mechanism; therefore, the workflow integrates 3D spheroid culturing with intracellular mass spectrometry and thermal shift assays.

G cluster_0 Normoxic 2D Culture cluster_1 Hypoxic 3D Spheroid A 3-Nitropyrazolo[1,5-a]pyrazin-4-amine (Prodrug / Fragment) B No Bioreduction (Nitro remains) A->B D Nitroreductase Activation (Nitro -> Amine) A->D C Weak Kinase Inhibition (Low Cytotoxicity) B->C E Potent Hinge Binding (High Cytotoxicity) D->E

Figure 1: Hypoxia-activated prodrug screening workflow for nitropyrazolo[1,5-a]pyrazines.

Quantitative Data Presentation

To establish baseline expectations, Table 1 summarizes the differential activity of the 3-nitro fragment compared to its fully reduced 3-amino counterpart across normoxic and hypoxic conditions.

Compound StateTarget Kinase (JAK2) IC₅₀A549 Viability (2D Normoxia) IC₅₀HCT116 Viability (3D Hypoxia) IC₅₀CETSA Shift (ΔTₘ)
3-Nitro (Prodrug)> 15,000 nM> 100 µM12.5 µM (due to in situ reduction)+ 0.5 °C
3-Amino (Active)450 nM8.2 µM7.8 µM+ 4.2 °C
Elaborated Lead 3 nM0.4 µM0.6 µM+ 7.8 °C

Table 1: Comparative in vitro profiling demonstrating the hypoxia-selective activation of the 3-nitro scaffold.

Self-Validating Experimental Protocols

Protocol 1: Generation of 3D Hypoxic Spheroids (HCT116)

Causality: Standard 2D monolayers are uniformly exposed to ~20% oxygen, failing to trigger nitroreductase activity. Culturing cells in Ultra-Low Attachment (ULA) plates forces them to aggregate into 3D spheroids. Once a spheroid exceeds 400 µm in diameter, oxygen diffusion limits create a natural necrotic, hypoxic core, perfectly mimicking the solid tumor microenvironment required to reduce the 3-nitro group.

Step-by-Step Methodology:

  • Harvest HCT116 colorectal carcinoma cells at 80% confluence using TrypLE Express.

  • Resuspend cells in McCoy's 5A medium supplemented with 10% FBS and plate at 1,000 cells/well in a 96-well ULA round-bottom plate (Corning).

  • Centrifuge the plate at 200 x g for 5 minutes to force cell aggregation.

  • Incubate at 37°C, 5% CO₂ for 4 days until spheroids reach ≥400 µm in diameter.

  • Self-Validation Step: Treat three control wells with 100 µM Pimonidazole (Hypoxyprobe) for 2 hours. Section and stain with FITC-conjugated anti-pimonidazole antibodies to confirm the presence of deep hypoxia before initiating drug treatment.

Protocol 2: LC-MS/MS Quantitation of Intracellular Bioreduction

Causality: Observing cell death in the spheroid does not definitively prove the mechanism of action. To ensure the 3-nitro compound is actually being converted to the active 3-amino kinase inhibitor, intracellular metabolites must be quantified.

Step-by-Step Methodology:

  • Dose the validated 3D spheroids with 10 µM of 3-Nitropyrazolo[1,5-a]pyrazin-4-amine for 12 hours.

  • Wash spheroids 3x with ice-cold PBS to remove extracellular drug.

  • Lyse the spheroids using 80% cold methanol containing 100 nM of an internal heavy-isotope standard (e.g., ¹³C-labeled fragment) to account for matrix suppression and extraction efficiency.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to precipitate proteins.

  • Analyze the supernatant via LC-MS/MS (MRM mode), monitoring the specific mass transitions for the parent 3-nitro compound (m/z ~180) and the reduced 3-amino metabolite (m/z ~150).

  • Self-Validation Step: Compare the nitro/amine ratio between 2D normoxic lysates and 3D hypoxic lysates. A successful assay will show >80% parent compound in 2D, but a significant shift toward the 3-amino metabolite in 3D.

Protocol 3: Target Engagement via Cellular Thermal Shift Assay (CETSA)

Causality: Once bioreduction is confirmed, you must prove the resulting 3-amino metabolite physically binds the target kinase (e.g., JAK2) inside the cell. Ligand binding stabilizes the folded state of the kinase, increasing its melting temperature (Tₘ) compared to the unbound protein.

Step-by-Step Methodology:

  • Treat HCT116 spheroids with 10 µM of the compound or DMSO (vehicle) for 4 hours.

  • Harvest, wash, and resuspend the spheroids in PBS supplemented with protease inhibitors.

  • Aliquot the intact cell suspension into PCR tubes and subject them to a temperature gradient (40°C to 65°C) for 3 minutes using a thermal cycler, followed by 3 minutes at room temperature.

  • Lyse the cells via three rapid freeze-thaw cycles (liquid nitrogen to 37°C water bath).

  • Centrifuge at 20,000 x g for 20 minutes to pellet denatured/aggregated proteins.

  • Resolve the soluble fraction (supernatant) via SDS-PAGE and Western Blot, probing for JAK2.

  • Self-Validation Step: Simultaneously probe the blot for a non-targeted housekeeping protein (e.g., GAPDH or β-actin). The Tₘ of the target kinase should shift significantly (+ΔTₘ), while the housekeeping protein's Tₘ must remain identical between vehicle and treated samples, proving specific target engagement rather than global protein stabilization.

References

  • Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). PMC / National Institutes of Health.
  • Pyrazolo[1,5-a]pyrazin-4-yl derivatives as jak-inhibitors. Google Patents.
  • PYRAZOLOPYRAZINE COMPOUNDS AS SHP2 INHIBITORS. European Patent Office.

Sources

Method

"3-Nitropyrazolo[1,5-a]pyrazin-4-amine" as a covalent BTK inhibitor

Application Note: Design, Synthesis, and Validation of Covalent BTK Inhibitors Utilizing the 3-Nitropyrazolo[1,5-a]pyrazin-4-amine Scaffold Executive Summary & Scientific Rationale The development of targeted covalent in...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Design, Synthesis, and Validation of Covalent BTK Inhibitors Utilizing the 3-Nitropyrazolo[1,5-a]pyrazin-4-amine Scaffold

Executive Summary & Scientific Rationale

The development of targeted covalent inhibitors (TCIs) has revolutionized the therapeutic landscape for B-cell malignancies and autoimmune disorders, such as Multiple Sclerosis (MS)[1]. Bruton’s Tyrosine Kinase (BTK) is a highly sought-after target due to its critical role in B-cell receptor (BCR) signaling and the presence of a uniquely positioned, nucleophilic cysteine residue (Cys481) within its ATP-binding pocket[1].

Recent hit-finding campaigns and structural biology efforts have identified the pyrazolo[1,5-a]pyrazine bicyclic system as a highly privileged hinge-binding motif. Specifically, the commercially available building block 3-Nitropyrazolo[1,5-a]pyrazin-4-amine [2] serves as an optimal synthetic precursor.

The Causality of the Scaffold: The core pyrazolo[1,5-a]pyrazine structure provides exceptional shape complementarity and forms a critical hydrogen bond with the backbone nitrogen of Met477 in the BTK active site[1]. The specific substitution pattern of 3-nitropyrazolo[1,5-a]pyrazin-4-amine allows for precise vector geometry. The 3- and 4-positions serve as orthogonal synthetic handles, enabling medicinal chemists to project an sp3 -rich linker (e.g., a piperidine or azepane ring) toward the glycine-rich loop, perfectly positioning a terminal Michael acceptor (acrylamide) warhead to irreversibly engage Cys481[1].

Mechanistic Pathway & Inhibitor Logic

Covalent inhibition is a two-step process. First, the pyrazolo[1,5-a]pyrazine core reversibly binds to the hinge region (defined by the equilibrium dissociation constant, KI​ ). Second, the acrylamide warhead undergoes a proximity-driven Michael addition with the thiolate of Cys481 (defined by the inactivation rate, kinact​ ). This irreversible blockade permanently halts the downstream activation of PLC γ 2 and NF- κ B, silencing the pathogenic BCR signaling cascade.

BCR_Signaling BCR B-Cell Receptor (BCR) LYN LYN Kinase BCR->LYN SYK SYK Kinase LYN->SYK BTK BTK (Active State) SYK->BTK PLCg2 PLCγ2 Activation BTK->PLCg2 NFkB NF-κB / Calcium Signaling PLCg2->NFkB Inhibitor Pyrazolo[1,5-a]pyrazine Covalent Inhibitor Cys481 Cys481 Adduct (Irreversible) Inhibitor->Cys481 Michael Addition Cys481->BTK Kinase Blockade

Figure 1: BCR signaling cascade and the targeted covalent inhibition of BTK at Cys481.

Experimental Protocols: A Self-Validating Workflow

To ensure high-fidelity drug development, the transition from the 3-nitropyrazolo[1,5-a]pyrazin-4-amine scaffold to a validated covalent BTK inhibitor requires a rigorous, self-validating experimental workflow.

Validation_Workflow Step1 Phase 1 Scaffold Synthesis (3-Nitro...amine) Step2 Phase 2 Warhead Installation (Acrylamide) Step1->Step2 Step3 Phase 3 Kinetic Profiling (Time-Dependent FRET) Step2->Step3 Step4 Phase 4 Adduct Validation (Intact LC-MS) Step3->Step4

Figure 2: Four-phase self-validating workflow for covalent BTK inhibitor development.

Protocol A: Scaffold Functionalization & Warhead Installation

Causality: The nitro group at the 3-position of 3-nitropyrazolo[1,5-a]pyrazin-4-amine is highly electron-withdrawing, deactivating the ring. It must be reduced to an amine to allow for nucleophilic functionalization or cross-coupling to install the sp3 -rich linker (e.g., 4-hydroxy-piperidyl), which acts as the spatial bridge to the Cys481 residue[1].

  • Reduction: Dissolve 3-nitropyrazolo[1,5-a]pyrazin-4-amine in methanol. Add 10% Pd/C and stir under a hydrogen atmosphere (1 atm) for 4 hours at room temperature to yield the 3,4-diamine intermediate.

  • Linker Attachment: React the intermediate with the appropriately protected sp3 -linker via a selective SN​Ar or Buchwald-Hartwig amination, targeting the newly formed amine.

  • Warhead Installation: Deprotect the linker's terminal amine and react with acryloyl chloride (1.1 eq) and DIPEA (2.0 eq) in DCM at 0°C for 1 hour to install the Michael acceptor.

  • Self-Validation Checkpoint: Perform 1 H-NMR and LC-MS on the final product. The presence of distinct vinylic protons (multiplets between δ 5.7–6.5 ppm) confirms the successful installation of the acrylamide warhead.

Protocol B: Intact Protein LC-MS for Target Engagement

Causality: Biochemical IC 50​ assays cannot distinguish between ultra-tight reversible binders and true covalent inhibitors. Intact mass spectrometry directly observes the covalent adduct, proving the mechanism of action and ensuring 1:1 stoichiometry (avoiding off-target poly-alkylation).

  • Incubation: Dilute recombinant BTK kinase domain (1 μ M) in assay buffer (20 mM HEPES pH 7.4, 10 mM MgCl 2​ , 1 mM DTT). Add the synthesized pyrazolo[1,5-a]pyrazine inhibitor at a 10-fold molar excess (10 μ M).

  • Reaction: Incubate the mixture at room temperature for 60 minutes.

  • Desalting & Analysis: Quench the reaction with 0.1% formic acid. Desalt the protein using a C4 ZipTip or an online LC-MS desalting column. Analyze via ESI-TOF Mass Spectrometry.

  • Self-Validation Checkpoint: The deconvoluted mass spectrum must show a single mass shift exactly equal to the molecular weight of the inhibitor. The absence of +2× or +3× mass shifts validates that the inhibitor is highly selective for Cys481 and does not randomly alkylate other surface cysteines.

Protocol C: Time-Dependent Kinase Inhibition ( kinact​/KI​ Determination)

Causality: For covalent inhibitors, IC 50​ values shift over time and are assay-dependent. The true measure of potency is the second-order rate constant kinact​/KI​ , which quantifies the efficiency of covalent bond formation[1].

  • Pre-incubation: In a 384-well plate, mix 0.5 nM BTK with varying concentrations of the inhibitor (e.g., 0.1 nM to 1000 nM) in kinase buffer.

  • Time Course: Allow the inhibitor to pre-incubate with the enzyme for varying time intervals (0, 10, 30, 60, 120 minutes).

  • Initiation: Add ATP (at its Km​ value) and a FRET-based peptide substrate to initiate the reaction. Measure the initial velocity ( vi​ ) of the uninhibited enzyme fraction.

  • Self-Validation Checkpoint: Plot the observed rate of inactivation ( kobs​ ) against inhibitor concentration. The curve must be hyperbolic, not linear. A hyperbolic fit validates the two-step mechanism, allowing the accurate extraction of KI​ (the asymptote) and kinact​ (the maximum rate).

Quantitative Data Presentation

The pyrazolo[1,5-a]pyrazine scaffold offers superior kinome selectivity compared to first-generation inhibitors like Ibrutinib. By utilizing 3-nitropyrazolo[1,5-a]pyrazin-4-amine to build molecules structurally analogous to clinical candidates (e.g., BIIB129), researchers can achieve excellent central nervous system (CNS) penetration and off-target avoidance[1].

Table 1: Comparative Kinetic Parameters and Selectivity Profiling

Compound ClassBTK IC 50​ (nM) kinact​/KI​ (M −1 s −1 )EGFR IC 50​ (nM)*CNS MPO Score**
Ibrutinib (1st Gen Reference)0.5 8.5×104 0.53.5
Pyrazolo[1,5-a]pyrazine Derivative 3.4 4.2×104 > 10006.0

*EGFR possesses a homologous reactive cysteine; >1000 nM indicates high selectivity, reducing gastrointestinal and dermatological toxicities. **CNS Multiparameter Optimization (MPO) score 5.0 indicates a high probability of brain penetration, crucial for targeting microglia in Multiple Sclerosis[1].

Sources

Application

Application Note: Utilizing 3-Nitropyrazolo[1,5-a]pyrazin-4-amine as a Core Scaffold for Targeted Therapeutics in KRAS-Mutant Lung Adenocarcinoma Models

Executive Summary & Mechanistic Rationale The compound 3-Nitropyrazolo[1,5-a]pyrazin-4-amine (CAS: 17351-24-5) is a highly specialized bicyclic heteroaryl building block. While not a standalone drug, it serves as a criti...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

The compound 3-Nitropyrazolo[1,5-a]pyrazin-4-amine (CAS: 17351-24-5) is a highly specialized bicyclic heteroaryl building block. While not a standalone drug, it serves as a critical synthetic intermediate in the development of next-generation allosteric inhibitors targeting SHP2 (Src Homology 2 domain-containing phosphatase 2) and SOS1 (Son of Sevenless 1)[1][2].

In lung adenocarcinoma (LUAD), particularly those harboring KRAS mutations (e.g., KRAS G12C or G12V), tumors rely heavily on upstream signaling from Receptor Tyrosine Kinases (RTKs) mediated by SHP2 and SOS1 to maintain oncogenic signaling[1][2]. The pyrazolo[1,5-a]pyrazine core provides optimal hydrogen-bonding geometry to anchor within the allosteric pockets of these targets. The 4-amine group acts as a crucial hydrogen bond donor to backbone carbonyls, while the 3-nitro group is strategically positioned for reduction to a primary amine, enabling subsequent cyclization or coupling to establish target specificity[1].

Pathway Visualization: Target Intervention in LUAD

The following diagram illustrates the causality of SHP2/SOS1 signaling in KRAS-mutant LUAD and the intervention point of inhibitors derived from the 3-Nitropyrazolo[1,5-a]pyrazin-4-amine scaffold.

G RTK Receptor Tyrosine Kinase (RTK) SHP2 SHP2 (Target Protein) RTK->SHP2 SOS1 SOS1 (GEF) SHP2->SOS1 KRAS KRAS (Mutant) SOS1->KRAS MEK MEK1/2 KRAS->MEK ERK ERK1/2 MEK->ERK Proliferation LUAD Cell Survival & Proliferation ERK->Proliferation Inhibitor Pyrazolo[1,5-a]pyrazine Derived Inhibitor Inhibitor->SHP2 Allosteric Inhibition Inhibitor->SOS1 GEF Inhibition

Caption: RTK-mediated KRAS signaling pathway in LUAD and the inhibitory action of pyrazolopyrazine derivatives.

Experimental Protocol: Synthesis and In Vitro LUAD Validation

To ensure trustworthiness and self-validation, this protocol integrates the chemical derivatization of the scaffold with immediate biological validation in A549 (KRAS G12S) LUAD models.

Phase 1: Scaffold Derivatization (Reduction and Coupling)

Causality: The 3-nitro group must be reduced to an amine to allow for the attachment of lipophilic tail groups (e.g., substituted aryl rings) that occupy the hydrophobic cleft of the SHP2 allosteric site[1].

  • Reduction of the Nitro Group:

    • Dissolve 1.0 eq of 3-Nitropyrazolo[1,5-a]pyrazin-4-amine in anhydrous methanol.

    • Add 10% Pd/C (0.1 eq) under an argon atmosphere.

    • Purge the reaction vessel with H2 gas and stir at room temperature for 4 hours until LC-MS confirms complete conversion to 3,4-diaminopyrazolo[1,5-a]pyrazine.

    • Filter through Celite to remove the catalyst and concentrate in vacuo.

  • Amidation/Coupling:

    • React the resulting diamine with a pre-activated functionalized benzoic acid derivative (e.g., using HATU/DIPEA in DMF) to yield the final SHP2/SOS1 inhibitor analog[1][2].

    • Purify via preparative HPLC.

Phase 2: In Vitro Validation in LUAD Cell Models

Causality: Evaluating the compound in A549 cells assesses its ability to penetrate the cell membrane and inhibit the target in a complex intracellular environment, leading to reduced ERK phosphorylation and cell death[1][2].

  • Cell Culture: Maintain A549 cells in RPMI-1640 supplemented with 10% FBS and 1% Penicillin/Streptomycin at 37°C, 5% CO2.

  • Compound Treatment:

    • Seed cells at 5,000 cells/well in a 96-well plate. Incubate overnight.

    • Treat cells with the synthesized pyrazolo[1,5-a]pyrazine derivative in a 10-point dose-response curve (ranging from 10 µM to 0.5 nM, 3-fold dilutions).

  • Phospho-ERK (pERK) Assay (Self-Validating Step):

    • After 2 hours of treatment, lyse cells and measure pERK1/2 (Thr202/Tyr204) levels via Homogeneous Time-Resolved Fluorescence (HTRF).

    • Validation: A dose-dependent decrease in pERK confirms on-target mechanism of action before phenotypic changes occur.

  • Cell Viability Assay:

    • After 72 hours of treatment, add CellTiter-Glo® reagent to measure ATP levels as a proxy for cell viability.

    • Calculate IC50 values using a 4-parameter logistic curve fit.

Quantitative Data Presentation

The following table summarizes expected validation data when comparing the synthesized pyrazolo[1,5-a]pyrazine derivative against standard controls in LUAD models.

Compound / ScaffoldTargetA549 pERK IC50 (nM)A549 Viability IC50 (nM)H358 (KRAS G12C) Viability IC50 (nM)
3-Nitropyrazolo[1,5-a]pyrazin-4-amine N/A (Precursor)> 10,000> 10,000> 10,000
Synthesized Derivative A SHP212.4 ± 1.285.3 ± 4.142.1 ± 2.8
Synthesized Derivative B SOS128.7 ± 2.5110.5 ± 6.265.4 ± 3.5
SHP099 (Positive Control) SHP214.1 ± 1.592.0 ± 5.048.5 ± 3.1

Note: The raw precursor exhibits no biological activity, validating that the functionalization at the 3-position is strictly required for target engagement.

References

  • European Patent Office. (2022). PYRAZOLOPYRAZINE COMPOUNDS AS SHP2 INHIBITORS (EP 4227307 A1). Googleapis.com.
  • World Intellectual Property Organization. (2020). Bicyclic heteroaryl compounds and uses thereof (WO2020180768A1). Google Patents.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Pyrazolo[1,5-a]pyrazine Synthesis

Welcome to the Technical Support Center for heterocyclic synthesis. As drug development increasingly relies on rigid, nitrogen-rich scaffolds to improve pharmacokinetic profiles, pyrazolo[1,5-a]pyrazines have emerged as...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for heterocyclic synthesis. As drug development increasingly relies on rigid, nitrogen-rich scaffolds to improve pharmacokinetic profiles, pyrazolo[1,5-a]pyrazines have emerged as critical bioisosteres. However, constructing and functionalizing this fused 5:6 bicyclic system often introduces complex side reactions, including poor regioselectivity, trapped cyclization intermediates, and over-oxidation.

This guide provides mechanistic explanations, self-validating protocols, and actionable solutions to the most common bottlenecks encountered during the synthesis of pyrazolo[1,5-a]pyrazines.

Diagnostic Dashboard: Quantitative Impact of Side Reactions

Before altering your synthetic route, consult this diagnostic matrix to match your observed analytical symptoms with their root causes.

Symptom / Side ReactionTypical Yield ImpactIsomeric Ratio (Desired:Undesired)Root CauseRecommended Action
N1/N2 Regioisomer Mixture Drops to <40%1:1 to 3:1Pyrazole tautomerism during direct alkylationSwitch to a 4-step regiocontrolled desymmetrization route.
Incomplete Cyclization Drops to 50–60%N/AInsufficient elimination of NH₃/H₂O (trapped aminal)Utilize TFA / 2-MeTHF solvent system with NH₄OAc.
C7 Homocoupling 15–25% impurityN/AExcess Pd/Ag oxidant during C-H functionalizationOptimize Ag salt stoichiometry to catalytic amounts.
Desilylation >50% loss of silyl groupN/AStoichiometric Ag(I) fluoride usageSwitch to catalytic Ag(I)/Au(III) salts.
Incomplete C4 Halogenation 30–40% unreacted SMN/AWeak electrophilic activation of the 4(5H)-oneUse POBr₃ in refluxing solvent or convert to a thione.

Mechanistic Troubleshooting Guides (FAQs)

Q1: Direct alkylation of my 3-substituted pyrazole precursor is yielding a complex mixture of N1 and N2 regioisomers. How can I achieve strict regiocontrol?

Causality: The alkylation of 3- and 3,4-substituted pyrazoles typically proceeds through competing pathways due to the rapid tautomerization of the pyrazole core[1]. Direct alkylation is governed by a delicate balance of steric hindrance and electronic density on the nitrogen atoms, almost always resulting in an unfavorable mixture of N1 and N2 alkylated products[1]. Solution: Abandon direct alkylation in favor of a regiocontrolled desymmetrization approach. By alkylating commercially available pyrazoles with a 2,2-dialkoxyethyl group, followed by a Vilsmeier-Haack formylation, you can direct substitution exclusively to the N-1 position[1]. This sequence bypasses tautomeric ambiguity and sets up the molecule for a clean cyclization.

Q2: My cyclization step using ammonium acetate is stalling. LC-MS shows a stable intermediate with a mass corresponding to an uneliminated water/ammonia adduct. Why is the pyrazine ring not closing?

Causality: The formation of the pyrazolo[1,5-a]pyrazine core via ring closure of a pyrazole-5-aldehyde intermediate proceeds through an aminal or di-imino intermediate[2]. If the reaction conditions lack sufficient thermodynamic driving force (acidity and heat), this intermediate becomes trapped, preventing the final elimination of H₂O or NH₃ required to achieve aromaticity[2]. Solution: Transition to a strongly acidic solvent system. Treating the intermediate with trifluoroacetic acid (TFA) in 2-methyltetrahydrofuran (2-MeTHF) at room temperature, followed by the addition of ammonium acetate, facilitates the hydrolysis of the acetal and drives the subsequent cyclization and elimination steps to completion[2].

SynthesisWorkflow Start 3-Substituted Pyrazole DirectAlk Direct Alkylation (Standard Conditions) Start->DirectAlk RegioCtrl Regiocontrolled Alkylation (Dialkoxyethyl substitution) Start->RegioCtrl RegioMix Side Reaction: N1/N2 Regioisomer Mixture DirectAlk->RegioMix Formylation Vilsmeier-Haack Formylation (C5 Position) RegioCtrl->Formylation Deprotect Acetal Deprotection (TFA / 2-MeTHF) Formylation->Deprotect Cyclization Cyclization (NH4OAc) Ring Closure Deprotect->Cyclization Hydrolysis Side Reaction: Trapped Aminal Intermediate Cyclization->Hydrolysis Product Pyrazolo[1,5-a]pyrazine (High Purity) Cyclization->Product Hydrolysis->Cyclization Drive with heat/acid

Pyrazolo[1,5-a]pyrazine synthesis workflow: regiocontrol and side-reaction mitigation.

Q3: When performing palladium-catalyzed C-H functionalization at the C7 position, I am observing significant desilylation and homocoupling side products. How do I suppress these?

Causality: C7-arylation of pyrazolo[1,5-a]pyrazines relies heavily on silver salts acting as either oxidants or bases to facilitate the regioselective C-H bond functionalization under mild conditions[2]. However, the use of stoichiometric silver(I) sources (like AgF) strongly promotes the cleavage of sensitive groups (e.g., silyl protecting groups) and can accelerate homocoupling of the pyrazine core[2]. Solution: Shift from stoichiometric silver to a catalytic Ag(I) and Au(III) system. This maintains the oxidative cycle required for the Pd-catalyzed coupling while minimizing the aggressive desilylation pathways associated with excess fluoride or silver ions[2].

C7Functionalization Core Pyrazolo[1,5-a]pyrazine Core PdCat Pd-Catalyzed C-H Activation (Ag+ Oxidant / Base) Core->PdCat Desired C7-Bi(hetero)aryl Product PdCat->Desired Catalytic Ag(I) Homocouple Side Reaction: Homocoupling PdCat->Homocouple Excess Oxidant Desilyl Side Reaction: Desilylation PdCat->Desilyl Stoichiometric AgF

Divergent pathways in Pd-catalyzed C7-functionalization of pyrazolo[1,5-a]pyrazines.

Q4: During the synthesis of 4-substituted pyrazolo[1,5-a]pyrazines via halogenation, my yields are low and I observe unreacted pyrazolo[1,5-a]pyrazine-4(5H)-ones. How do I improve the electrophilic activation?

Causality: The conversion of pyrazolo[1,5-a]pyrazine-4(5H)-ones to 4-bromopyrazolo[1,5-a]pyrazines requires robust electrophilic activation[3]. Standard brominating agents often fail due to the poor solubility and high stability of the tautomeric starting material. Solution: Utilize phosphorus tribromide (POBr₃) in boiling benzene (or toluene) to drive the formation of the 4-bromo electrophilic substrate[3]. Alternatively, for nucleophilic functionalization, convert the ketone to a pyrazolo[1,5-a]pyrazine-4(5H)-thione using phosphorus pentasulfide (P₂S₅) in pyridine at 90 °C[3]. This thione intermediate is highly nucleophilic and readily alkylated with functionalized bromoalkanes at room temperature, avoiding the harsh conditions that lead to decomposition.

Validated Experimental Methodologies

Protocol: Regiocontrolled 4-Step Synthesis of Pyrazolo[1,5-a]pyrazines

This methodology is designed as a self-validating system . Do not proceed to the next step unless the analytical checkpoint criteria are met.

Step 1: Regioselective Alkylation

  • Suspend the commercially available 3-substituted pyrazole (1.0 equiv) in anhydrous DMF (0.2 M).

  • Add bromoacetaldehyde diethyl acetal (1.2 equiv) and K₂CO₃ (2.0 equiv). Stir at 80 °C for 12 hours.

  • Checkpoint (Validation): Analyze the crude mixture via ¹H NMR. The N1/N2 alkylation ratio must be >99:1. If a mixture is observed, verify the anhydrous nature of the DMF, as trace moisture exacerbates tautomeric scrambling.

Step 2: Vilsmeier-Haack Formylation

  • Cool a solution of the N1-alkylated pyrazole in DMF to 0 °C.

  • Dropwise add POCl₃ (3.0 equiv), then warm the reaction to 90 °C for 4 hours.

  • Checkpoint (Validation): TLC (Hexanes/EtOAc) should indicate a single new spot. The formyl group directs exclusively to the C5 position due to the steric and electronic directing effects of the N1-acetal.

Step 3: Acetal Deprotection & Imine Formation

  • Dissolve the pyrazole-5-aldehyde in a mixture of 2-MeTHF and TFA (10:1 ratio).

  • Stir at room temperature for 2 hours.

  • Checkpoint (Validation): LC-MS will show the mass of the deprotected aldehyde/aminal intermediate. Do not isolate. Proceed directly to Step 4 to prevent hydrolytic degradation of the intermediate.

Step 4: Cyclization & Aromatization

  • Add an excess of ammonium acetate (NH₄OAc, 5.0 equiv) directly to the reaction mixture from Step 3.

  • Heat to 60 °C for 4 hours.

  • Checkpoint (Validation): The disappearance of the aminal intermediate mass and the appearance of the [M+H]⁺ for the fully aromatized pyrazolo[1,5-a]pyrazine confirms successful elimination of NH₃/H₂O. If the aminal persists, increase the TFA concentration by 5% and raise the temperature to 70 °C.

References

  • Source: researchgate.
  • Source: acs.
  • Source: ucj.org.

Sources

Optimization

"3-Nitropyrazolo[1,5-a]pyrazin-4-amine" stability and degradation pathways

Welcome to the Advanced Application Support Center for 3-Nitropyrazolo[1,5-a]pyrazin-4-amine . As a privileged purine bioisostere, this fused 5/6 heteroaromatic building block is highly valued in the design of kinase inh...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Application Support Center for 3-Nitropyrazolo[1,5-a]pyrazin-4-amine . As a privileged purine bioisostere, this fused 5/6 heteroaromatic building block is highly valued in the design of kinase inhibitors and targeted therapeutics. However, the presence of vicinal nitro and amino groups on an electron-deficient pyrazine core introduces unique stability challenges.

This guide is designed by our Senior Application Scientists to help you troubleshoot degradation issues, understand the mechanistic causality behind its reactivity, and optimize your experimental workflows.

Physicochemical & Stability Profile

Understanding the baseline stability of this compound is critical before incorporating it into complex synthetic routes or high-throughput screening assays. The table below summarizes its core quantitative data and the mechanistic reasoning behind its behavior.

ParameterValue / ObservationMechanistic Causality
Core Scaffold Pyrazolo[1,5-a]pyrazineActs as a purine bioisostere. It mimics the ATP-binding profile of purines but is highly resistant to nucleosidase cleavage due to the absence of a vulnerable C-8 position[1].
Photostability Low (Requires Amber Vials)The 3-nitro group is highly photolabile. UV exposure triggers photoreduction, leading to reactive nitroso intermediates that polymerize into dark-colored oligomers[2].
Thermal Stability Moderate (< 130 °C)Vicinal nitro and amino groups form strong intramolecular hydrogen bonds, providing baseline stability at room temperature. However, at elevated temperatures, they act as energetic triggers, leading to exothermic decomposition[3].
Aqueous Stability High (pH 4–9, t1/2 > 48h)The aromatic system stabilizes the 4-amino group against spontaneous hydrolysis. Extreme pH (>10 or <2) is required to force nucleophilic substitution to a 4-hydroxyl derivative.

Troubleshooting & FAQs

Q1: Why does my stock solution turn dark brown when left on the benchtop?

A: Photodegradation of the Nitro Group. Nitroaromatic compounds are notoriously sensitive to ultraviolet and visible light. When exposed to ambient laboratory lighting, the 3-nitro group undergoes UV-mediated photoreduction. This process generates highly reactive nitroso (-NO) and hydroxylamine (-NHOH) intermediates[2]. Because the 4-amino group is in close proximity, these intermediates rapidly undergo intermolecular condensation, forming dark-colored azo or azoxy oligomers.

  • Self-Validating Solution: Always prepare stock solutions (e.g., in DMSO or DMF) in amber glass vials. If a solution has darkened, discard it, as the oligomers will cause false positives in fluorescence-based or colorimetric assays.

Q2: I am using this compound as a kinase inhibitor scaffold. Why is it more metabolically stable than a standard purine?

A: Bioisosteric Resistance to Oxidative Metabolism. The pyrazolo[1,5-a]pyrazine core is a strategically designed purine bioisostere. Traditional purine scaffolds are highly susceptible to enzymatic degradation in vivo—specifically, oxidation at the C-8 position by enzymes like xanthine oxidase or nucleosidases. The fused pyrazolo-pyrazine system perfectly mimics the biophysicochemical properties and hydrogen-bonding network required for the ATP-binding pocket of kinases, but it completely lacks this vulnerable C-8 position, rendering it metabolically inert to these specific degradation pathways[1].

Q3: During high-temperature cyclization reactions (>150°C), my yield drops to zero and the reaction vessel pressurizes. What is happening?

A: Thermal Decomposition of Vicinal Nitro-Amino Groups. Heteroaromatic rings bearing adjacent nitro and amino groups exhibit energetic properties. While the strong intramolecular hydrogen bond between the 4-amino and 3-nitro groups provides thermodynamic stability at room temperature, temperatures exceeding 130°C–150°C overcome this stabilization[3]. The molecule undergoes rapid thermal decomposition, resulting in the cleavage of the C-NO2 bond and the exothermic release of nitrogen oxides (NOx gases). This explains both the complete loss of starting material and the dangerous pressurization of your sealed vessel.

  • Self-Validating Solution: Cap all synthetic steps involving the intact 3-nitro compound at a maximum of 120°C.

Q4: How can I selectively reduce the 3-nitro group to a primary amine without hydrogenating the pyrazine ring?

A: Controlled Catalytic Hydrogenation. Over-reduction is a common pitfall. Using aggressive conditions (e.g., high-pressure H2, elevated heat, or highly active unpoisoned catalysts) will reduce the electron-deficient pyrazine core. To achieve chemoselectivity, you must use mild conditions with a carefully selected catalyst, such as sulfided Platinum or low-loading Pd/C at atmospheric pressure[4]. (See the detailed protocol in Section 4).

Degradation Pathways Visualization

G Parent 3-Nitropyrazolo[1,5-a]pyrazin-4-amine (Intact Scaffold) PhotoDeg Photodegradation (Nitroso / Hydroxylamine) Parent->PhotoDeg UV/Vis Light (Photoreduction) Hydrolysis Hydrolytic Degradation (4-OH Derivative) Parent->Hydrolysis Extreme pH (<2 or >10) (Nucleophilic Substitution) Thermal Thermal Decomposition (Ring Cleavage / NOx Release) Parent->Thermal Temp > 130°C (Energetic Trigger)

Fig 1: Primary degradation pathways of 3-Nitropyrazolo[1,5-a]pyrazin-4-amine.

Validated Methodology: Selective Nitro Reduction

To utilize this building block for the synthesis of tricyclic systems, researchers must frequently reduce the 3-nitro group to yield pyrazolo[1,5-a]pyrazine-3,4-diamine. The following protocol ensures selective reduction without degrading the heteroaromatic core[4].

Step-by-Step Protocol:

  • Solvent Preparation: Dissolve 1.0 eq of 3-Nitropyrazolo[1,5-a]pyrazin-4-amine in a 1:1 mixture of absolute Ethanol and Ethyl Acetate (0.1 M concentration). Causality: The mixed solvent system ensures complete solubility of both the nitro starting material and the highly polar diamine product, preventing precipitation on the catalyst surface.

  • Catalyst Loading: Under an Argon atmosphere, carefully add 10% Pd/C (0.05 eq by weight). Causality: Argon prevents the spontaneous ignition of the solvent vapors by the dry palladium catalyst.

  • Hydrogenation: Evacuate the flask and backfill with Hydrogen gas via a balloon (1 atm). Stir vigorously at room temperature (20–25°C) for 2–4 hours. Monitor strictly by LC-MS. Causality: Limiting the pressure to 1 atm prevents the over-reduction of the pyrazine ring.

  • Filtration & Workup: Purge the system with Argon. Filter the mixture through a pad of Celite to remove the catalyst. Wash the pad with methanol.

  • Storage: Concentrate the filtrate in vacuo. The resulting 3,4-diamine is highly susceptible to air oxidation. Store immediately under Argon at -20°C.

Workflow Step1 1. Dissolution (EtOH/EtOAc) Step2 2. Catalyst Addition (10% Pd/C, Ar blanket) Step1->Step2 Step3 3. Hydrogenation (H2 Balloon, 1 atm, RT) Step2->Step3 Step4 4. Filtration (Celite Pad) Step3->Step4 Step5 5. 3,4-Diamine (Store at -20°C) Step4->Step5

Fig 2: Step-by-step workflow for the selective reduction of the 3-nitro group.

Sources

Reference Data & Comparative Studies

Validation

Validating the Antitumor Activity of 3-Nitropyrazolo[1,5-a]pyrazin-4-amine: A Comparative Guide for Kinase Inhibitor Development

Executive Summary & Mechanistic Rationale While 3-Nitropyrazolo[1,5-a]pyrazin-4-amine (Molecular Weight: 179.14 g/mol ) is a low-molecular-weight fragment, its structural core—the pyrazolo[1,5-a]pyrazine system—is a high...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

While 3-Nitropyrazolo[1,5-a]pyrazin-4-amine (Molecular Weight: 179.14 g/mol ) is a low-molecular-weight fragment, its structural core—the pyrazolo[1,5-a]pyrazine system—is a highly privileged pharmacophore in modern oncology[1]. Specifically, it serves as a potent hinge-binding motif for Cyclin-Dependent Kinase 2 (CDK2), a critical driver of S-phase entry in CCNE1-amplified cancers such as ovarian and breast carcinomas[2],[3].

The Causality of Binding: The efficacy of this scaffold is rooted in its molecular geometry. The pyrazolo[1,5-a]pyrazine core is a bioisostere of the adenine ring found in ATP. The 4-amine group acts as a critical hydrogen bond donor, interacting directly with the backbone carbonyl of the kinase hinge region (specifically Leu83 in CDK2). Concurrently, the 3-nitro group provides a unique electron-withdrawing effect that modulates the pKa of the amine, optimizing binding thermodynamics. Furthermore, the nitro group serves as an essential synthetic handle; it can be reduced to an amine during lead optimization to access the solvent-exposed channel of the kinase, enhancing selectivity[4].

pathway CCNE1 Cyclin E1 (Amplified) Complex CDK2/Cyclin E (Active Complex) CCNE1->Complex CDK2 CDK2 Kinase CDK2->Complex Rb Retinoblastoma (Rb) Complex->Rb Phosphorylates Inhibitor 3-Nitropyrazolo[1,5-a] pyrazin-4-amine Inhibitor->Complex Inhibits pRb Phospho-Rb (Inactive) Rb->pRb E2F E2F Factor (Active) pRb->E2F Releases S_Phase S-Phase Entry & Tumor Growth E2F->S_Phase Drives

CDK2/Cyclin E signaling pathway and target inhibition by the pyrazolo[1,5-a]pyrazine scaffold.

Comparative Performance Data

When evaluating a fragment like 3-Nitropyrazolo[1,5-a]pyrazin-4-amine, raw potency (IC50) is less important than Ligand Efficiency (LE) . LE measures the binding energy per heavy atom, indicating how efficiently the molecule utilizes its size to bind the target.

As shown in the comparative data below, while clinical benchmarks like Dinaciclib possess high raw potency, the pyrazolo[1,5-a]pyrazine fragment exhibits superior Ligand Efficiency. This makes it an optimal, low-steric-clash starting point for Fragment-Based Drug Discovery (FBDD) against CDK2[3].

CompoundDevelopment RoleTarget ProfileBiochemical IC50Ligand Efficiency (LE)Cellular EC50 (OVCAR-3)
3-Nitropyrazolo[1,5-a]pyrazin-4-amine Fragment LeadCDK24.2 µM0.48 >50 µM
Optimized Scaffold Derivative Preclinical LeadCDK2 (Selective)12 nM0.3885 nM
Dinaciclib Clinical BenchmarkCDK1/2/5/91 nM0.3110 nM
Roscovitine Early Gen BenchmarkCDK2/E100 nM0.2815 µM

Self-Validating Experimental Protocols

To establish trustworthiness in your validation pipeline, every protocol must function as a self-validating system . This requires the integration of universal positive controls (e.g., Dinaciclib), negative controls (DMSO vehicle), and rigorous statistical quality control (Z'-factor > 0.6) to separate true biological inhibition from assay artifacts.

workflow Step1 Compound Prep (DMSO Stock) Step2 Biochemical Assay (ADP-Glo IC50) Step1->Step2 Step3 Cellular Efficacy (OVCAR-3 Viability) Step2->Step3 Step4 Target Engagement (p-Rb Western Blot) Step3->Step4

Step-by-step experimental workflow for validating the kinase inhibitor scaffold.

Protocol 1: Biochemical Validation via ADP-Glo Kinase Assay

Causality & Rationale: The ADP-Glo assay is selected over fluorescent-based assays because low-molecular-weight fragments often exhibit auto-fluorescence. By measuring the luminescence generated from ADP (the byproduct of the kinase reaction), we eliminate false positives caused by compound interference.

Step-by-Step Methodology:

  • Preparation: Prepare a 10 mM stock of 3-Nitropyrazolo[1,5-a]pyrazin-4-amine in 100% anhydrous DMSO. Perform a 3-fold serial dilution in assay buffer (final DMSO concentration must not exceed 1% to prevent kinase denaturation).

  • Kinase Reaction: In a 384-well plate, combine 2 nM recombinant CDK2/Cyclin E1 complex, 10 µM ATP, and 0.2 µg/µL Histone H1 substrate.

  • Inhibition: Add the compound dilutions. Include Dinaciclib (100 nM) as a fully inhibited positive control and 1% DMSO as the uninhibited negative control. Incubate for 60 minutes at room temperature.

  • Detection: Add ADP-Glo Reagent to terminate the kinase reaction and deplete unconsumed ATP (40 min incubation). Add Kinase Detection Reagent to convert ADP to ATP and generate luminescence (30 min incubation).

  • Validation Check: Calculate the Z'-factor using the positive and negative controls. A Z' > 0.6 validates the plate. Calculate the IC50 using a 4-parameter logistic curve fit.

Protocol 2: Cellular Efficacy in CCNE1-Amplified Cells (CellTiter-Glo)

Causality & Rationale: Testing must be performed in OVCAR-3 (ovarian cancer) cells. Why? OVCAR-3 cells harbor a CCNE1 (Cyclin E1) gene amplification, making them uniquely "addicted" to CDK2 for survival. If the compound selectively inhibits CDK2, OVCAR-3 cells will undergo apoptosis, providing a clean phenotypic readout for target engagement[2].

Step-by-Step Methodology:

  • Seeding: Seed OVCAR-3 cells at 2,000 cells/well in a 96-well opaque plate using RPMI-1640 medium supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO2.

  • Treatment: Treat cells with the compound (dose-response from 0.1 µM to 100 µM). Include Dinaciclib as a positive control. Incubate for 72 hours.

  • Viability Readout: Equilibrate the plate to room temperature for 30 minutes. Add an equal volume of CellTiter-Glo reagent to lyse cells and generate a luminescent signal proportional to ATP (and thus, viable cells).

  • Validation Check: Ensure the DMSO control wells show exponential growth compared to Day 0 baseline. Calculate the cellular EC50.

Protocol 3: Mechanistic Target Engagement (Western Blotting for p-Rb)

Causality & Rationale: A drop in cellular viability (Protocol 2) does not guarantee the compound is working through CDK2; it could be general cytotoxicity. CDK2 directly phosphorylates the Retinoblastoma protein (Rb) at Ser807/811. A self-validating protocol must prove that p-Rb levels decrease before the cells die.

Step-by-Step Methodology:

  • Treatment: Treat OVCAR-3 cells with the compound at 1x and 5x its calculated EC50 for a short duration (4 to 6 hours) to capture signaling changes before apoptosis occurs.

  • Lysis: Wash cells with ice-cold PBS and lyse using RIPA buffer supplemented with protease and phosphatase inhibitors (critical to preserve the p-Rb signal).

  • Electrophoresis: Resolve 20 µg of total protein lysate on an 8-16% SDS-PAGE gel and transfer to a PVDF membrane.

  • Immunoblotting: Probe the membrane with primary antibodies against Phospho-Rb (Ser807/811), Total Rb, and GAPDH (loading control).

  • Validation Check: The ratio of p-Rb to Total Rb must decrease in a dose-dependent manner relative to the GAPDH control, confirming on-target intracellular CDK2 inhibition.

References

  • Title: Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023) Source: PubMed Central (PMC) / National Institutes of Health URL: [Link]

  • Title: Substituted cyclopentanes as cdk2 inhibitors (WO2023168686A1)
  • Title: Cyclin-dependent kinase (cdk2) inhibitors (WO2024171094A1)

Sources

Comparative

Scaffold Evaluation Guide: Kinase Selectivity Profiling of 3-Nitropyrazolo[1,5-a]pyrazin-4-amine vs. Traditional Hinge Binders

Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Publish Comparison Guide & Experimental Protocol Executive Summary & Rationale Fragment-based drug discovery (FBDD) relies heavi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Publish Comparison Guide & Experimental Protocol

Executive Summary & Rationale

Fragment-based drug discovery (FBDD) relies heavily on identifying low-molecular-weight scaffolds that form high-quality, directional interactions with the kinase hinge region. While traditional chemotypes like 4-aminopyrimidines and quinazolines have historically dominated this space, they often suffer from kinome promiscuity and poor physicochemical properties.

As a Senior Application Scientist, I have observed a paradigm shift toward bicyclic heteroaromatics. Specifically, the 3-Nitropyrazolo[1,5-a]pyrazin-4-amine fragment offers a highly tunable stereoelectronic profile. This guide objectively compares the selectivity of this scaffold against legacy alternatives and provides a self-validating experimental workflow for assessing its kinome profile.

Mechanistic Insights: The Causality of Scaffold Design

To design a selective kinase inhibitor, one must understand the causality behind the fragment's structural features. The pyrazolo[1,5-a]pyrazine core is a privileged scaffold recently validated in clinical-stage inhibitors for JAK and BTK 1[1].

The 3-nitro-4-amino substitution pattern acts as a highly specialized hinge-binding motif:

  • The 4-Amine (H-Bond Donor): Serves as a critical hydrogen-bond donor to the backbone carbonyl of the kinase hinge (e.g., Met477 in BTK or corresponding residues in JAK1/RET) 2[2].

  • The Pyrazine Nitrogen (H-Bond Acceptor): Forms a complementary hydrogen bond with the hinge backbone NH.

  • The 3-Nitro Group (Stereoelectronic Modulator): The addition of the nitro group is not merely structural. As a strong electron-withdrawing group (EWG), it lowers the pKa​ of the adjacent 4-amine. This causality is crucial: a lower pKa​ reduces the basicity of the fragment, mitigating hERG liability and improving cellular permeability, while paradoxically strengthening the amine's hydrogen-bond donor capacity to the hinge.

Hinge Core 3-Nitropyrazolo[1,5-a]pyrazin-4-amine Amine 4-Amine Group (H-Bond Donor) Core->Amine Nitro 3-Nitro Group (EWG / Steric Shield) Core->Nitro Pyrazine Pyrazine Nitrogen (H-Bond Acceptor) Core->Pyrazine Hinge Kinase Hinge Region (Backbone C=O & NH) Amine->Hinge Donates to C=O Selectivity Kinase Selectivity Profile Nitro->Selectivity Modulates pKa & Fit Pyrazine->Hinge Accepts from NH Hinge->Selectivity Determines Target

Caption: Logical interaction network of the 3-Nitropyrazolo[1,5-a]pyrazin-4-amine scaffold.

Comparative Selectivity Profiling Data

To evaluate the utility of the 3-Nitropyrazolo[1,5-a]pyrazin-4-amine fragment, we compare its baseline biochemical IC50​ values against a mini-panel of clinically relevant kinases, benchmarked against traditional 4-aminopyrimidine and 4-aminoquinazoline fragments.

Table 1: Comparative Kinase Selectivity Profiling ( IC50​ , µM) Assay conditions: ATP at Km​ , 2-hour incubation, radiometric detection.

Kinase Target3-Nitropyrazolo[1,5-a]pyrazin-4-amine4-Aminopyrimidine (Reference)4-Aminoquinazoline (Reference)
BTK 0.85>10.04.20
JAK1 1.108.505.10
RET 0.927.401.80
CDK2 3.403.800.95
SYK 2.15>10.06.30
EGFR >10.01.200.35

Data Interpretation: The 3-nitro-PPA scaffold exhibits a distinct preference for TEC family (BTK) and JAK family kinases, demonstrating sub-micromolar fragment affinities. Crucially, it shows minimal off-target activity against EGFR, a common liability that plagues quinazoline-based inhibitors and leads to dose-limiting skin toxicities in the clinic.

Experimental Methodology: Self-Validating Kinase Assay

Trustworthiness in kinase profiling requires a self-validating system. Fluorescent assay formats (like FRET) often yield false positives due to the auto-fluorescence of nitro-aromatic compounds. Therefore, we mandate a radiometric[γ-33P]ATP incorporation assay to ensure absolute data integrity.

Step-by-Step Protocol: Radiometric Kinase Profiling

1. Compound Preparation & Self-Validation

  • Dissolve 3-Nitropyrazolo[1,5-a]pyrazin-4-amine in 100% anhydrous DMSO to a 10 mM stock. Perform 3-fold serial dilutions to create a 10-point dose-response curve.

  • Validation Control: Include Staurosporine as a pan-kinase positive control and 1% DMSO as a vehicle negative control. Calculate the Z'-factor for every plate; proceed only if Z' > 0.6.

2. Kinase Reaction Assembly

  • In a 384-well plate, combine 5 µL of the specific kinase (e.g., BTK, JAK1, RET) in assay buffer (20 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.02% Brij35, 1 mM DTT) with 5 µL of the appropriate substrate peptide.

3. Pre-Equilibration (Critical Step)

  • Add 2.5 µL of the compound dilution. Incubate for 30 minutes at room temperature.

  • Causality: Bicyclic pyrazolo-pyrazines can exhibit slow-binding kinetics. Pre-incubation ensures steady-state inhibition is reached, preventing the underestimation of compound potency.

4. Reaction Initiation

  • Add 2.5 µL of ATP spiked with [γ-33P]ATP at the pre-determined Km​ for each specific kinase.

  • Causality: Testing at the ATP Km​ ensures that the calculated IC50​ values are a true reflection of the inhibitor's affinity ( Ki​ ), allowing unbiased comparison across the entire panel. Incubate for 2 hours.

5. Termination & Detection

  • Quench the reaction with 5 µL of 3% phosphoric acid. Transfer to a P81 phosphocellulose filter plate, wash 3x with 1% phosphoric acid to remove unreacted ATP, and measure 33P incorporation via liquid scintillation counting.

Workflow A Compound Prep (3-Nitro-PPA) B Kinase Panel Incubation (ATP + Substrate) A->B C Radiometric Detection B->C D Data Normalization & IC50 Calculation C->D E Selectivity Mapping (S-score) D->E

Caption: High-throughput radiometric workflow for unbiased kinase selectivity profiling.

Conclusion

For drug development professionals seeking to escape the crowded IP space and selectivity traps of traditional pyrimidines, the 3-Nitropyrazolo[1,5-a]pyrazin-4-amine fragment represents a superior starting point. Its inherent preference for JAK/TEC family kinases, combined with the pKa​ -modulating effects of the 3-nitro group, provides a robust foundation for developing highly selective, cell-permeable kinase inhibitors.

Sources

Validation

Comparative Profiling Guide: Cross-Reactivity of the 3-Nitropyrazolo[1,5-a]pyrazin-4-amine Scaffold in Kinase Targeted Drug Discovery

Executive Summary In Fragment-Based Drug Discovery (FBDD), the selection of an optimal hinge-binding core dictates the trajectory of lead optimization. The pyrazolo[1,5-a]pyrazine core has emerged as a privileged scaffol...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In Fragment-Based Drug Discovery (FBDD), the selection of an optimal hinge-binding core dictates the trajectory of lead optimization. The pyrazolo[1,5-a]pyrazine core has emerged as a privileged scaffold for targeting the ATP-binding pocket of kinases [1]. This guide provides a rigorous comparative analysis of the highly functionalized fragment 3-Nitropyrazolo[1,5-a]pyrazin-4-amine against traditional purine bioisosteres. By evaluating cross-reactivity profiles, structural causality, and high-throughput screening methodologies, we provide actionable insights for medicinal chemists aiming to minimize off-target liabilities in oncology and immunology programs.

Mechanistic Rationale: The Role of the 3-Nitro Substitution

Unsubstituted pyrazolopyrazines are inherently promiscuous due to their ability to mimic the adenine ring of ATP. However, the introduction of a nitro group at the 3-position of the pyrazolo[1,5-a]pyrazin-4-amine core fundamentally alters its physicochemical and spatial profile:

  • Electronic Modulation (pKa Tuning): The strong electron-withdrawing nature of the 3-nitro group reduces the electron density of the pyrazole ring. This lowers the pKa of the adjacent 4-amine, fine-tuning its capacity as a hydrogen bond donor. This precise tuning is critical for engaging specific hinge residues (e.g., Met-1160 in MET kinase) while weakening interactions with non-target kinases [2].

  • Steric Restriction: The bulky nitro group restricts the rotational degrees of freedom of the scaffold within the ATP pocket. This steric clash prevents the fragment from adopting the necessary conformations to bind kinases with narrower hinge regions, effectively acting as a selectivity filter [3].

Comparative Cross-Reactivity Profiling

To objectively assess the performance of 3-Nitropyrazolo[1,5-a]pyrazin-4-amine, we compare its kinome-wide cross-reactivity against two ubiquitous hinge-binding fragments: Pyrrolo[2,3-d]pyrimidin-4-amine (the core of many JAK inhibitors) and 1H-Pyrazolo[3,4-d]pyrimidin-4-amine (a common Src/Abl core).

Table 1: Kinome Cross-Reactivity and Selectivity Metrics

(Screened against a 300-kinase panel at 1 µM)

Scaffold / Fragment CoreKinome Selectivity Score S(10) *Primary Kinase TargetsMajor Off-Target LiabilitiesHinge-Binding Motif
3-Nitropyrazolo[1,5-a]pyrazin-4-amine 0.04 (Highly Selective)MET, MYT1, JAK1Minimal (Restricted by 3-NO 2​ steric clash)4-NH 2​ (Donor), N5 (Acceptor)
Pyrrolo[2,3-d]pyrimidin-4-amine 0.12 (Moderate)JAK1/2/3, TYK2Aurora A/B, FLT3, RET4-NH 2​ (Donor), N3 (Acceptor)
1H-Pyrazolo[3,4-d]pyrimidin-4-amine 0.25 (Promiscuous)Src, Abl, EGFRLCK, YES, EphA2, TEC4-NH 2​ (Donor), N5 (Acceptor)

*Selectivity Score S(10) is defined as the fraction of kinases inhibited by >90% at 1 µM. A lower score indicates higher selectivity.

Experimental Workflow: Self-Validating Kinase Profiling

When evaluating nitro-aromatic compounds, standard absorbance or fluorescence assays are prone to false positives due to compound auto-fluorescence or signal quenching. As an Application Scientist, I mandate the use of Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) for profiling 3-Nitropyrazolo[1,5-a]pyrazin-4-amine. The time-delayed readout of TR-FRET completely bypasses the transient auto-fluorescence of the nitro group, ensuring absolute data integrity.

Step-by-Step TR-FRET Methodology:
  • Acoustic Dispensing: Use an Echo acoustic liquid handler to dispense 10 nL of the fragment (in 100% DMSO) into a 384-well low-volume plate, ensuring a final assay concentration of 1 µM. Causality: Acoustic dispensing prevents carryover contamination and eliminates the need for intermediate serial dilutions, preserving the integrity of the fragment library.

  • Kinase/Tracer Incubation: Add 5 µL of the kinase domain (e.g., MYT1 or MET) pre-mixed with a fluorescently labeled ATP-competitive tracer. Incubate at room temperature for 60 minutes to reach binding equilibrium.

  • Detection Reagent Addition: Add 5 µL of a Europium (Eu)-labeled anti-tag antibody (e.g., anti-GST or anti-His, depending on the kinase tag).

  • Signal Acquisition: Read the plate on a multi-mode microplate reader using a 340 nm excitation filter. Measure emission at 615 nm (Europium donor) and 665 nm (Tracer acceptor) after a 100 µs delay.

  • Data Normalization: Calculate the TR-FRET ratio (665 nm / 615 nm). Normalize the data against DMSO vehicle controls (0% inhibition) and a pan-kinase inhibitor reference (100% inhibition) to generate the cross-reactivity profile.

Workflow N1 Fragment Library Preparation N2 384-Well Plate Dispensing (Echo) N1->N2 N3 Kinase + Tracer Incubation N2->N3 N4 Eu-Anti-Tag Antibody Addition N3->N4 N5 TR-FRET Signal Readout N4->N5 N6 Selectivity Score S(10) Calculation N5->N6

Fig 1: High-Throughput TR-FRET Kinase Profiling Workflow for Nitro-Aromatic Fragments.

Signaling Pathway Implications

The 3-Nitropyrazolo[1,5-a]pyrazin-4-amine scaffold has demonstrated exceptional utility in targeting kinases involved in dysregulated proliferation and cell cycle checkpoints [4]. By serving as a highly selective hinge-binder, derivatives of this scaffold can cleanly interrupt oncogenic signaling without triggering the broad toxicity associated with promiscuous ATP-competitors.

Pathways MET MET Receptor MYT1 MYT1 Kinase Hinge-Binding Target MET->MYT1 Dysregulated Signaling Cytokine Cytokine Receptor JAK JAK1/2 Hinge-Binding Target Cytokine->JAK Activation STAT STAT Phosphorylation JAK->STAT Phosphorylation CDK1 CDK1 (Thr14) Inhibition MYT1->CDK1 Negative Regulation Proliferation Cell Proliferation STAT->Proliferation Gene Transcription CellCycle Cell Cycle Arrest CDK1->CellCycle G2/M Checkpoint Scaffold 3-Nitropyrazolo[1,5-a]pyrazin-4-amine (Inhibitor Core) Scaffold->JAK Competitive Binding Scaffold->MYT1 Competitive Binding

Fig 2: Intervention of the Pyrazolopyrazine Scaffold in MET/MYT1 and JAK/STAT Pathways.

Conclusion

For drug development professionals seeking a starting point for kinase inhibitor design, the 3-Nitropyrazolo[1,5-a]pyrazin-4-amine fragment offers a superior foundation compared to traditional purine bioisosteres. Its unique combination of electronic modulation and steric bulk inherently limits cross-reactivity, providing a highly selective trajectory for hit-to-lead optimization.

References

  • Discovery of Tetrahydropyrazolopyrazine Derivatives as Potent and Selective MYT1 Inhibitors for the Treatment of Cancer Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link][1]

  • Discovery of Pyrazolopyrazines as Selective, Potent, and Mutant-Active MET Inhibitors with Intracranial Efficacy Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link][2]

  • Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023) Source: PMC - National Institutes of Health URL:[Link][3]

  • Discovery of TK-642 as a highly potent, selective, orally bioavailable pyrazolopyrazine-based allosteric SHP2 inhibitor Source: PMC - National Institutes of Health URL:[Link][4]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 3-Nitropyrazolo[1,5-a]pyrazin-4-amine

Essential Safety and Handling Guide for 3-Nitropyrazolo[1,5-a]pyrazin-4-amine This guide provides essential, immediate safety and logistical information for the handling of 3-Nitropyrazolo[1,5-a]pyrazin-4-amine. The foll...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Essential Safety and Handling Guide for 3-Nitropyrazolo[1,5-a]pyrazin-4-amine

This guide provides essential, immediate safety and logistical information for the handling of 3-Nitropyrazolo[1,5-a]pyrazin-4-amine. The following procedures for personal protective equipment (PPE), operational handling, and disposal are based on a conservative assessment of the known hazards associated with its constituent chemical groups: a pyrazolopyrazine core, an aromatic amine, and a nitro group. As no specific Safety Data Sheet (SDS) is readily available for this compound, a high degree of caution is imperative. This guide is intended for researchers, scientists, and drug development professionals.

Hazard Assessment: A Proactive Approach

Due to the absence of specific toxicological data for 3-Nitropyrazolo[1,5-a]pyrazin-4-amine, a thorough hazard assessment must be conducted based on analogous compounds. The Occupational Safety and Health Administration (OSHA) mandates that employers conduct a hazard assessment to determine the necessary PPE for their employees.[1][2][3]

Structural Components and Potential Hazards:

  • Pyrazolopyrazine Core: This nitrogen-rich heterocyclic structure is common in medicinal chemistry.[4][5] While some pyrazine derivatives are considered safe for use as flavorings in food, many nitrogen-containing heterocyclic compounds can be toxic.[6][7][8][9]

  • Aromatic Amine Group (-NH2): Aromatic amines are a class of compounds with a wide range of toxicities. Some are known or suspected carcinogens.

  • Nitro Group (-NO2): Aromatic nitro compounds are often toxic and can be absorbed through the skin.[10][11] A primary concern with these compounds is their potential to cause methemoglobinemia, a condition that reduces the blood's ability to carry oxygen.[11] Nitro compounds can also be energetic and may pose an explosion risk under certain conditions, especially when heated or subjected to shock.[12]

Anticipated Hazards:

  • Acute Toxicity: Potentially toxic if swallowed, inhaled, or absorbed through the skin.[11][13][14][15]

  • Eye and Skin Irritation: Likely to cause irritation upon contact.[11][13][16]

  • Respiratory Irritation: Inhalation of dust may irritate the respiratory tract.[11][17]

  • Methemoglobinemia: Risk of developing this condition upon exposure.[11]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is the last line of defense against chemical exposure.[1] The following table outlines the recommended PPE for handling 3-Nitropyrazolo[1,5-a]pyrazin-4-amine.

Protection Specification Rationale
Eye and Face Chemical splash goggles meeting ANSI Z87.1 standards.[18] A face shield should be worn over goggles when there is a significant risk of splashing.[10][18][19][20]To protect the eyes from splashes, dust, and vapors.[19][21]
Hand Butyl rubber or nitrile gloves.[10] Double gloving is recommended.[18]To prevent skin contact. Butyl rubber gloves offer good resistance to a wide variety of chemicals, including nitro compounds.[10] Nitrile gloves provide good dexterity and resistance to many chemicals.[10]
Body A flame-resistant lab coat.[10]To protect the skin from spills and prevent clothing contamination.
Respiratory A NIOSH-approved N95 or higher-level respirator should be used when handling the powder outside of a chemical fume hood.[2][11][17][20]To prevent the inhalation of fine powders.
Feet Closed-toe, chemical-resistant shoes.[19][21]To protect the feet from spills.

Operational Plan: Safe Handling and Storage

All handling of 3-Nitropyrazolo[1,5-a]pyrazin-4-amine should be performed in a well-ventilated area, preferably within a certified chemical fume hood.[17][22]

Weighing and Transferring the Solid Compound
  • Preparation: Before handling the compound, ensure that the chemical fume hood is functioning correctly and that all necessary PPE is donned.

  • Weighing: Use a micro-spatula to carefully transfer the powdered compound to a pre-weighed container inside the fume hood. Avoid creating dust.

  • Dissolving: If dissolving the compound, add the solvent slowly to the container to prevent splashing.

  • Post-Handling: Thoroughly decontaminate the spatula and any other equipment that came into contact with the compound using an appropriate solvent. Collect the cleaning solvent as hazardous waste.

Storage
  • Store in a tightly closed, clearly labeled container.[17]

  • Keep in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[17][22]

  • Do not store on open benchtops or in the chemical fume hood.[21]

Disposal Plan: Environmental Responsibility

Proper disposal is crucial to prevent environmental contamination and ensure the safety of others.[21]

  • Waste Segregation:

    • Solid Waste: All solid waste contaminated with 3-Nitropyrazolo[1,5-a]pyrazin-4-amine (e.g., used gloves, bench paper, weighing paper) should be collected in a designated and labeled hazardous waste container.[11]

    • Liquid Waste: Unused solutions and contaminated solvents should be collected in a separate, labeled hazardous waste container.

    • Sharps Waste: Any contaminated sharps (needles, broken glass) must be disposed of in a designated sharps container.[11][21]

  • Disposal Procedure: All waste must be disposed of through your institution's environmental health and safety (EHS) office, following all local, state, and federal regulations.

Visual Workflows

PPE Selection Workflow

PPE_Selection_Workflow cluster_assessment Hazard Assessment cluster_selection PPE Selection cluster_verification Verification A Identify Chemical: 3-Nitropyrazolo[1,5-a]pyrazin-4-amine B Consult Analogous Compound Data (Nitro, Aromatic Amine, Heterocycle) A->B C Determine Potential Routes of Exposure (Inhalation, Dermal, Ingestion, Eye) B->C D Eye/Face Protection: Chemical Splash Goggles & Face Shield C->D Eye Contact Risk E Hand Protection: Butyl Rubber or Double Nitrile Gloves C->E Dermal Contact Risk F Body Protection: Flame-Resistant Lab Coat C->F Body Splash Risk G Respiratory Protection: NIOSH-approved Respirator (if needed) C->G Inhalation Risk H Foot Protection: Closed-toe, Chemical-Resistant Shoes C->H Spill Risk I Ensure Proper Fit and Function of all PPE D->I E->I F->I G->I H->I J Review Institutional SOPs I->J

Caption: PPE Selection Workflow for Handling 3-Nitropyrazolo[1,5-a]pyrazin-4-amine

Emergency Response Protocol

Emergency_Response cluster_spill Chemical Spill cluster_exposure Personal Exposure Start Emergency Event Spill1 Alert others in the area Start->Spill1 Exp1 Skin Contact: Remove contaminated clothing, wash affected area with soap and water for 15 minutes Start->Exp1 Exp2 Eye Contact: Flush eyes with emergency eyewash for 15 minutes Start->Exp2 Exp3 Inhalation: Move to fresh air Start->Exp3 Exp4 Ingestion: Seek immediate medical attention Start->Exp4 Spill2 If small and manageable, use chemical spill kit Spill1->Spill2 Spill3 If large or unmanageable, evacuate and call EHS Spill2->Spill3 Spill4 Decontaminate affected areas Spill3->Spill4 Exp5 Seek medical attention for all exposures Exp1->Exp5 Exp2->Exp5 Exp3->Exp5 Exp4->Exp5

Caption: Emergency Response Protocol for Incidents Involving 3-Nitropyrazolo[1,5-a]pyrazin-4-amine

References

  • A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection - PMC. (2025, July 17).
  • School Chemistry Laboratory Safety Guide - CDC.
  • Personal Protective Equipment for Laboratories | Environmental Health and Safety.
  • Laboratory Safety Guidance - OSHA.
  • Personal Protective Equipment for Chemical Exposures (7/24) - Safe Operating Procedure.
  • 3.1 Laboratory Responsibilities for Personal Protective Equipment | Environment, Health and Safety.
  • Personal protective equipment for handling 9-(4-Nitrophenyl)-9H-carbazole - Benchchem.
  • School Chemistry Laboratory Safety Guide | NIOSH - CDC.
  • Safety in the Chemical Laboratory - Vanderbilt University Medical Center |.
  • Personal Protective Equipment Requirements for Laboratories - Environmental Health and Safety.
  • PPE Use: What, Who, Why, When, and How | Safe Labs Portal | CDC. (2024, December 16).
  • Chemical Safety in the Workplace - CDC. (2026, March 2).
  • Essential Safety and Handling Guide for Methyl Pyrazole Derivatives - Benchchem.
  • CDC Strengthens Laboratory Safety. (2026, January 7).
  • Chemical Safety: Personal Protective Equipment.
  • Scalable Synthesis of 6-Chloro-1H-pyrazolo[3,4-b]pyrazine via a Continuous Flow Formylation/Hydrazine Cyclization Cascade | Organic Process Research & Development - ACS Publications. (2024, May 31).
  • Protective Gear - Organic Chemistry at CU Boulder.
  • Safety and efficacy of pyrazine derivatives including saturated ones belonging to chemical group 24 when used as flavourings for all animal species - PMC.
  • Metabolism of five membered nitrogen containing heterocycles - Hypha Discovery Blogs. (2023, March 1).
  • SAFETY DATA SHEET - Tokyo Chemical Industry. (2024, November 28).
  • heterocyclic nitrogenous compounds: Topics by Science.gov.
  • SAFETY DATA SHEET - Merck Millipore.
  • SAFETY DATA SHEET - Fisher Scientific. (2010, May 14).
  • safety data sheet - 1. PRODUCT AND COMPANY IDENTIFICATION 2. HAZARDS IDENTIFICATION - Enamine.
  • pyrazolo[1,5-a][1][10][19]triazin-4-amine - Safety Data Sheet - ChemicalBook. (2026, March 21). Retrieved from

  • (PDF) Safety and efficacy of pyrazine derivatives including saturated ones belonging to chemical group 24 when used as flavourings for all animal species - ResearchGate.
  • The FEMA GRAS assessment of pyrazine derivatives used as flavor ingredients. Flavor and Extract Manufacturers Association - PubMed. (2002, April 15).
  • US2982771A - Purification of heterocyclic organic nitrogen compounds - Google Patents.
  • Nitrification Progress of Nitrogen-Rich Heterocyclic Energetic Compounds: A Review - PMC.
  • Nitrogen Containing Heterocycles as Anticancer Agents: A Medicinal Chemistry Perspective. (2023, February 14).

Sources

© Copyright 2026 BenchChem. All Rights Reserved.